Dolastatin 10 trifluoroacetate

Core Science & Biosynthesis

Dolastatin 10 Trifluoroacetate: Mechanism of Action on Tubulin Polymerization

Executive Summary

Dolastatin 10 trifluoroacetate is the stable salt form of Dolastatin 10, a linear pentapeptide originally isolated from the marine mollusk Dolabella auricularia. While it failed in Phase II clinical trials due to dose-limiting toxicity (myelosuppression), it remains a cornerstone molecule in oncology research. Its structural motif serves as the parent scaffold for the auristatin class of payloads (MMAE/MMAF) used in FDA-approved Antibody-Drug Conjugates (ADCs) like brentuximab vedotin.

This guide details the precise mechanism by which Dolastatin 10 inhibits tubulin polymerization, distinguishing its binding kinetics from classical vinca alkaloids, and provides validated protocols for assessing its potency in vitro.

Molecular Architecture & Physicochemical Properties

Chemical Identity

Dolastatin 10 is a unique pentapeptide containing four distinctive amino acid subunits: Dolavaline (Dov), Valine (Val), Dolaisoleucine (Dil), Dolaproine (Dap), and a C-terminal Dolaphenine (Doe) derivative.

• Formulation: Trifluoroacetate (TFA) salt.

• Rationale for TFA Salt: The free base of Dolastatin 10 is hydrophobic and prone to aggregation. The trifluoroacetate counter-ion protonates the basic amine groups (specifically the N-terminal dimethyl group and the thiazole system), significantly enhancing solubility in polar organic solvents (DMSO, MeOH) and improving stability during lyophilization and storage.

Structural Activity Relationship (SAR)

The potency of Dolastatin 10 lies in its specific stereochemistry. The central Dolaisoleucine and Dolaproine units are critical for fitting into the hydrophobic pocket of

-tubulin. Alterations to the C-terminal Doe unit (as seen in MMAE, where it is replaced by norephedrine) modulate membrane permeability and cytotoxicity but retain the tubulin-binding core.

The Mechanistic Core: Tubulin Interaction[1][2][3]

Unlike taxanes which stabilize microtubules, Dolastatin 10 is a destabilizing agent. However, it does not bind to the vinca site in the exact same manner as Vinblastine. It defines a distinct sub-region known as the Peptide Site (or R-site).

Binding Site Specificity

Dolastatin 10 binds non-covalently to the

-subunit of the tubulin heterodimer.

• Location: It binds at the longitudinal interface between tubulin dimers, specifically adjacent to the exchangeable GTP site (E-site) and the vinca domain.

• The "Wedge" Effect: By binding at the interface, Dolastatin 10 acts as a steric wedge. It prevents the curved-to-straight conformational change required for the tubulin dimer to incorporate into the growing microtubule lattice.

Thermodynamic & Kinetic Consequences

• Inhibition of GTP Hydrolysis: Tubulin polymerization is coupled with the hydrolysis of GTP to GDP. Dolastatin 10 binding inhibits this hydrolysis, locking the dimer in a state that cannot polymerize.

• Vinca Non-Competitiveness: While it binds near the vinca site, Dolastatin 10 inhibits Vinblastine binding non-competitively. This suggests allosteric modulation rather than direct competitive displacement.

• Aggregation: At high concentrations (supra-stoichiometric), Dolastatin 10 induces the formation of ring-like tubulin aggregates, distinct from the spiral aggregates induced by vinca alkaloids.

Visualizing the Pathway

The following diagram illustrates the cascade from molecular binding to cellular apoptosis.

Caption: Mechanistic pathway of Dolastatin 10 inducing mitotic arrest via high-affinity binding to the β-tubulin peptide site.

Experimental Protocols

To validate the activity of Dolastatin 10 trifluoroacetate, the Turbidimetric Tubulin Polymerization Assay is the gold standard. This assay measures the increase in absorbance (scattering) at 340 nm as microtubules form.

Reconstitution & Storage

• Stock Solution: Dissolve Dolastatin 10 TFA in 100% DMSO to a concentration of 10 mM.

• Storage: Aliquot and store at -20°C (stable for 6 months) or -80°C (stable for >1 year). Avoid freeze-thaw cycles.

• Working Solution: Dilute in assay buffer immediately before use. Keep DMSO concentration <1% in the final assay to avoid solvent effects on tubulin.

Turbidimetric Assay Protocol

Objective: Determine the IC50 of Dolastatin 10 for polymerization inhibition.

Reagents:

• Purified Tubulin: >99% pure bovine brain tubulin (lyophilized).

• PEM Buffer: 80 mM PIPES (pH 6.9), 0.5 mM EGTA, 2 mM MgCl2.

• GTP Stock: 100 mM (store at -80°C).

• Controls: Paclitaxel (Enhancer control), Vinblastine (Inhibitor control), DMSO only (Vehicle).

Workflow:

• Preparation: Resuspend tubulin in ice-cold PEM buffer + 1 mM GTP to a final concentration of 3–4 mg/mL. Keep on ice.

• Drug Addition: Add 5 µL of 10x Dolastatin 10 working solutions (range: 0.1 µM to 10 µM) into a pre-warmed (37°C) 96-well half-area plate.

• Initiation: Add 45 µL of cold tubulin/GTP mix to the wells containing drug.

• Measurement: Immediately transfer to a spectrophotometer heated to 37°C.

• Kinetics: Read Absorbance at 340 nm every 30 seconds for 60 minutes.

Self-Validating Check:

• Vehicle Control: Must show a sigmoidal increase in OD340, plateauing after ~20-30 mins.

• Dolastatin 10:[1][2][3][4][5][6][7][8][9][10] Should show a flat line (complete inhibition) or reduced slope/plateau depending on concentration.

Assay Visualization

Caption: Workflow for the turbidimetric analysis of tubulin polymerization inhibition.

Comparative Pharmacology

It is crucial to distinguish between in vitro polymerization inhibition and in vivo cytotoxicity. Dolastatin 10 is orders of magnitude more cytotoxic than Vinblastine, despite having a comparable or slightly higher IC50 for polymerization in cell-free systems. This discrepancy is often attributed to cellular accumulation and retention.[10]

Data Summary Table

Parameter	Dolastatin 10	Vinblastine	MMAE (ADC Payload)
Binding Site	Peptide Site (Vinca Domain)	Vinca Domain	Peptide Site
Tubulin Polymerization IC50	~1.2 µM	~1.5 µM	~1.0 µM
Cell Growth IC50 (L1210)	0.5 nM	20 nM	~0.5 nM
Binding Reversibility	Slowly Reversible	Reversible	Slowly Reversible
Effect on GTP Hydrolysis	Strong Inhibition	Inhibition	Strong Inhibition
Primary Clinical Use	ADC Precursor (Too toxic alone)	Chemotherapy	ADC Payload (e.g., Adcetris)

References

• Pettit, G. R., et al. (1987).[5] "The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10."[2][5][9] Journal of the American Chemical Society.[5]

• Bai, R., et al. (1990).[1] "Dolastatin 10, a powerful cytostatic peptide derived from a marine animal.[2][4][6][9] Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain." Molecular Pharmacology.

• Bai, R., et al. (1990).[1] "Binding of dolastatin 10 to tubulin at a distinct site for peptide antimitotic agents near the exchangeable nucleotide and vinca alkaloid sites."[1][10] Journal of Biological Chemistry.

• Cormier, A., et al. (2008). "Structural insight into the inhibition of tubulin by vinca domain peptide ligands." EMBO Reports.

• Maderna, A., & Leverett, C. A. (2015). "Recent advances in antibody-drug conjugates." Molecular Pharmaceutics. (Context on MMAE derivation).

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An In-Depth Technical Guide to the Binding Affinity of Dolastatin 10 Trifluoroacetate at Vinca Alkaloid Sites

Introduction: The Potent Anti-Tubulin Activity of Dolastatin 10

Dolastatin 10, a potent pentapeptide originally isolated from the marine sea hare Dolabella auricularia, is a powerful antimitotic agent that has garnered significant interest in the field of oncology.[1][2] Its trifluoroacetate salt is a stable and commonly used form in research settings. The profound cytotoxicity of Dolastatin 10, with IC50 values in the sub-nanomolar range for various cancer cell lines, stems from its ability to disrupt microtubule dynamics, a critical process for cell division.[1][3] This guide provides a comprehensive technical overview of the binding affinity and mechanism of action of Dolastatin 10 at the vinca alkaloid binding domain on tubulin, intended for researchers, scientists, and professionals in drug development.

Dolastatin 10 exerts its biological effects by inhibiting tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[1][4] It is part of a class of microtubule-targeting agents that interact with the vinca domain on β-tubulin. However, its interaction is not a simple competitive one, but rather a more complex allosteric modulation, classifying it as a noncompetitive inhibitor of vinca alkaloid binding.[5] This distinction is crucial for understanding its potent activity and for the rational design of novel anticancer therapeutics, including the highly successful antibody-drug conjugates (ADCs) that utilize Dolastatin 10 derivatives like monomethyl auristatin E (MMAE).[3]

The Molecular Interaction: A Noncompetitive Inhibition Model

The interaction of Dolastatin 10 with tubulin is a classic example of noncompetitive inhibition. In this model, the inhibitor (Dolastatin 10) binds to an allosteric site on the enzyme (tubulin), which is distinct from the active site where the substrate (in this case, a competing ligand like vincristine) binds.[6][7] This binding event induces a conformational change in the tubulin protein, which in turn reduces its affinity for vinca alkaloids without directly blocking the binding site.[6][7] Consequently, even at saturating concentrations of a vinca alkaloid, Dolastatin 10 can still exert its inhibitory effect on tubulin function.

The binding of Dolastatin 10 is known to induce the aggregation of tubulin, a phenomenon that complicates direct binding studies but also highlights its profound impact on tubulin structure.[2] Structural studies of the closely related analog, monomethyl auristatin E (MMAE), in complex with tubulin have provided significant insights into the binding site.[8][9] These studies reveal that the peptide binds at the interface between two tubulin dimers, in a region that overlaps with but is distinct from the classical vinca alkaloid pocket. This positioning allows it to allosterically modulate the vinca site.

Mechanism of noncompetitive inhibition of vinca alkaloid binding by Dolastatin 10.

Quantitative Analysis of Binding Affinity and Functional Activity

The interaction of Dolastatin 10 with tubulin has been quantified using various biochemical and cell-based assays. These studies provide crucial data on its potency and mechanism of action.

Parameter	Value	Assay Type	Significance	Reference
IC50 (Cell Growth)	0.03 - 0.5 nM	Cell Proliferation Assay	Demonstrates potent cytotoxicity against various cancer cell lines.	[1]
IC50 (Tubulin Polymerization)	1.2 µM	In Vitro Tubulin Polymerization	Quantifies the direct inhibitory effect on microtubule formation.	[8]
Ki (Vincristine Binding)	1.4 µM	Competitive Radioligand Binding	Confirms noncompetitive inhibition of vinca alkaloid binding.	[10]
Kd (FITC-MMAE to Tubulin)	291 nM	Fluorescence Polarization	Measures the binding affinity of a closely related analog.	[11]

Experimental Protocols for Characterizing Dolastatin 10-Tubulin Interaction

A thorough understanding of the binding affinity of Dolastatin 10 requires robust and well-validated experimental protocols. The following sections detail the methodologies for purifying tubulin and for conducting key binding and functional assays.

Purification of Tubulin from Bovine Brain

High-purity, polymerization-competent tubulin is a prerequisite for in vitro binding and polymerization assays. The following protocol is a standard method for its purification.

Materials:

• Fresh bovine brains

• PEM Buffer (100 mM PIPES, pH 6.9, 1 mM EGTA, 1 mM MgCl2)

• GTP (Guanosine-5'-triphosphate)

• High-speed centrifuge

Protocol:

• Homogenize fresh bovine brains in ice-cold PEM buffer containing 1 mM GTP.

• Centrifuge the homogenate at high speed (e.g., 100,000 x g) for 1 hour at 4°C to prepare a clarified supernatant.

• Induce microtubule polymerization by incubating the supernatant with additional GTP at 37°C for 30 minutes.

• Pellet the microtubules by centrifugation at 37°C.

• Depolymerize the microtubules by resuspending the pellet in ice-cold PEM buffer and incubating on ice for 30 minutes.

• Clarify the solution by centrifugation at 4°C to remove any aggregates.

• Repeat the polymerization and depolymerization cycles for further purification.

• The final purified tubulin in the supernatant can be snap-frozen in liquid nitrogen and stored at -80°C.

Competitive Radioligand Binding Assay for Ki Determination

This assay determines the inhibition constant (Ki) of Dolastatin 10 for the vinca alkaloid binding site by measuring its ability to displace a radiolabeled vinca alkaloid.

Materials:

• Purified tubulin

• [³H]Vinblastine or [³H]Vincristine (Radioligand)

• Dolastatin 10 trifluoroacetate (Test compound)

• Unlabeled vinblastine or vincristine (for non-specific binding determination)

• Assay Buffer (e.g., PEM buffer with 10% glycerol)

• Glass fiber filters

• Scintillation fluid and counter

Protocol:

• Prepare a reaction mixture containing purified tubulin (e.g., 1 µM) in assay buffer.

• Add a fixed concentration of [³H]Vinblastine (typically at or below its Kd, e.g., 50 nM).

• Add varying concentrations of Dolastatin 10 (e.g., from 0.1 nM to 100 µM).

• For determining non-specific binding, prepare parallel samples with a high concentration of unlabeled vinblastine (e.g., 100 µM).

• Incubate the reactions at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Rapidly filter the reaction mixtures through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer to remove unbound radioactivity.

• Measure the radioactivity on the filters using a scintillation counter.

• Calculate the specific binding at each Dolastatin 10 concentration by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the Dolastatin 10 concentration and fit the data to a one-site competition model to determine the IC50 value.

• Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for determining the Ki of Dolastatin 10 using a competitive radioligand binding assay.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of Dolastatin 10 on the rate and extent of microtubule formation by monitoring changes in light scattering.

Materials:

• Purified tubulin

• Polymerization Buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP

• Dolastatin 10 trifluoroacetate

• A temperature-controlled spectrophotometer

Protocol:

• Prepare a solution of purified tubulin (e.g., 1-2 mg/mL) in ice-cold polymerization buffer.

• Add GTP to a final concentration of 1 mM.

• Add Dolastatin 10 at the desired concentration. A vehicle control (e.g., DMSO) should be run in parallel.

• Transfer the reaction mixture to a pre-chilled cuvette and place it in the spectrophotometer.

• Equilibrate the sample to 4°C and record a baseline absorbance at 340 nm.

• Rapidly increase the temperature to 37°C to initiate polymerization.

• Monitor the increase in absorbance at 340 nm over time (e.g., every 30 seconds for 60 minutes).

• The rate and extent of polymerization can be determined from the resulting kinetic curve. Inhibition is observed as a decrease in the rate and/or the final plateau of the absorbance.

Structural Insights into the Dolastatin 10 Binding Site

While a high-resolution crystal structure of Dolastatin 10 itself bound to tubulin is not publicly available, the structure of its potent analog, MMAE, in complex with tubulin provides a detailed view of the binding site.[8][9] MMAE binds to a site on the β-tubulin subunit at the interface with the α-tubulin of the next dimer in the protofilament. This site is adjacent to the vinca alkaloid binding pocket and the exchangeable GTP binding site.

The binding of MMAE induces a conformational change in the tubulin dimer that is incompatible with the straight conformation required for microtubule formation. The peptide occupies a hydrophobic groove and makes key hydrogen bond interactions with residues in both the α- and β-tubulin subunits. This allosteric modulation explains the noncompetitive nature of its inhibition of vinca alkaloid binding.

Schematic of the Dolastatin 10 binding site on β-tubulin relative to the vinca and GTP sites.

Conclusion and Future Directions

Dolastatin 10 trifluoroacetate is a highly potent inhibitor of tubulin polymerization that acts through a noncompetitive mechanism with respect to the vinca alkaloid binding site. Its high affinity and unique mode of action have made it a valuable tool for studying microtubule dynamics and a successful scaffold for the development of antibody-drug conjugates. The experimental protocols detailed in this guide provide a framework for the accurate determination of its binding affinity and functional activity.

Future research will likely focus on obtaining a high-resolution structure of Dolastatin 10 itself bound to tubulin to further elucidate the precise molecular interactions. Additionally, a deeper understanding of the cellular factors that influence its activity and the mechanisms of resistance will be crucial for the development of the next generation of Dolastatin-based therapeutics.

References

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Dolastatin 10 Trifluoroacetate: Structural Chemistry &amp; Molecular Characterization

This guide provides a comprehensive technical analysis of Dolastatin 10 trifluoroacetate, focusing on its chemical structure, molecular weight, and critical properties relevant to drug development.

Executive Summary

Dolastatin 10 is a potent antimitotic pentapeptide originally isolated from the marine mollusk Dolabella auricularia.[1][2][3][4][5][6] It functions as a microtubule inhibitor, binding to the vinca alkaloid site on β-tubulin. While the free base (Dolastatin 10) is the biologically active species, the trifluoroacetate (TFA) salt is the standard form used in research and early-stage development due to the purification methods (RP-HPLC with TFA modifiers) used to isolate this highly lipophilic molecule.

This guide details the specific physicochemical attributes of the TFA salt form, distinguishing it from the free base to ensure accurate stoichiometry in experimental protocols.

Part 1: Chemical Structure & Residue Analysis

Dolastatin 10 is a linear pentapeptide composed of four unique amino acid residues and a complex C-terminal amine. The trifluoroacetate salt forms via protonation of the N-terminal dimethyl amine.

1.1 Chemical Identification

• IUPAC Name: (S)-2-((S)-2-(dimethylamino)-3-methylbutanamido)-N-((3R,4S,5S)-3-methoxy-1-((S)-2-((1R,2R)-1-methoxy-2-methyl-3-oxo-3-(((S)-2-phenyl-1-(thiazol-2-yl)ethyl)amino)propyl)pyrrolidin-1-yl)-5-methyl-1-oxoheptan-4-yl)-N,3-dimethylbutanamide trifluoroacetate.

• Common Name: Dolastatin 10 TFA[7]

• CAS Number (Free Base): 110417-88-4[3][]

• Salt Form: Trifluoroacetate (typically 1:1 stoichiometry)

1.2 Structural Residues

The molecule is constructed from five distinct subunits, ordered N-terminus to C-terminus:

• Dolavaline (Dov): An N,N-dimethylated valine derivative. This is the primary site of protonation for the TFA salt.

• Valine (Val): A standard L-valine residue.

• Dolaisoleucine (Dil): A unique, highly methylated amino acid ((3R,4S,5S)-dolaisoleucine).

• Dolaproine (Dap): A proline derivative containing a methoxy group.

• Dolaphenine (Doe): A C-terminal complex amine containing a thiazole ring and a phenylalanine-like benzyl group.

1.3 Structural Visualization

The following diagram illustrates the linear connectivity of the residues and the specific site of salt formation.

Part 2: Molecular Weight & Stoichiometry

Precise molecular weight calculations are critical for preparing molar stock solutions. Researchers often mistake the free base MW for the salt MW, leading to dosing errors of approximately 14%.

2.1 Stoichiometric Calculation

Dolastatin 10 contains one highly basic center (the N-terminal dimethyl amine, pKa ~9.0) and one weakly basic center (the thiazole nitrogen, pKa ~2.5). Under standard purification conditions (0.1% TFA in HPLC), the molecule isolates as a mono-trifluoroacetate salt .

Component	Chemical Formula	Monoisotopic Mass (Da)	Average Molecular Weight ( g/mol )
Dolastatin 10 (Free Base)	C₄₂H₆₈N₆O₆S	784.49	785.10
Trifluoroacetic Acid (TFA)	C₂HF₃O₂	113.99	114.02
Dolastatin 10[3][7][][9][10][11] • 1 TFA	C₄₄H₆₉F₃N₆O₈S	898.48	899.12

Critical Note: Always verify the "Net Peptide Content" on the Certificate of Analysis (CoA). If the peptide content is listed as 87% (typical for mono-TFA salts), the remaining mass is the counterion and residual water.

2.2 Formula Derivation

Where is the number of counterions (typically for Dolastatin 10).

Part 3: Analytical Characterization

To ensure the integrity of Dolastatin 10 TFA used in assays, the following analytical signatures should be verified.

3.1 Mass Spectrometry (ESI-MS)

• Positive Mode: The salt dissociates in the gas phase. You will observe the protonated free base.

  • [M+H]⁺: 785.5 m/z

  • [M+Na]⁺: 807.5 m/z

  • [M+2H]²⁺: 393.3 m/z (Often dominant due to multiple basic sites)

3.2 HPLC Profile

• Column: C18 Reverse Phase (e.g., Phenomenex Gemini or Waters BEH).

• Mobile Phase: Acetonitrile / Water with 0.1% TFA.

• Retention: Highly hydrophobic. Elutes late in the gradient (typically >50% ACN).

• Purity Requirement: >98% for biological assays to avoid interference from incomplete synthesis fragments (e.g., des-methyl analogs).

Part 4: Stability & Handling

The TFA salt confers stability but introduces specific handling requirements compared to the free base.

• Hygroscopicity: The TFA salt is hygroscopic. Vials must be equilibrated to room temperature before opening to prevent water condensation, which hydrolyzes the ester/amide bonds over time.

• Solubility:

  • DMSO: Soluble (>10 mM). Preferred solvent for stock solutions.

  • Water: Poor solubility. Do not attempt to dissolve directly in aqueous media without a co-solvent.

  • Ethanol: Moderate solubility.

• Storage:

  • Solid: -20°C (stable for 2 years).

  • Solution (DMSO): -80°C (stable for 6 months). Avoid repeated freeze-thaw cycles.

Part 5: Biological Context (Mechanism of Action)

Dolastatin 10 is the parent compound for the payload class used in Antibody-Drug Conjugates (ADCs), such as Monomethyl Auristatin E (MMAE).[2][3][4] Understanding the parent structure helps in designing linkers for ADCs.

5.1 Pathway Visualization

The following diagram outlines the mechanism from administration to tubulin inhibition.

[3]

References

• Pettit, G. R., et al. (1987).[5] "The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10."[1][2][3][4][5][6] Journal of the American Chemical Society.[5]

• Bai, R., et al. (1990). "Dolastatin 10, a powerful cytostatic peptide derived from a marine animal.[1][2][4][5][6] Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain." Molecular Pharmacology.

• Akaiwa, M., et al. (2018). "Synthesis and Evaluation of Linear and Macrocyclic Dolastatin 10 Analogues Containing Pyrrolidine Ring Modifications." ACS Omega.

• PubChem. (2025).[11] "Dolastatin 10 Compound Summary." National Library of Medicine. [3]

Sources

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• 5. Dolastatin 10, a powerful cytostatic peptide derived from a marine animal. Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. N-Boc-dolaproine | Benchchem [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
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• 11. Dolastatin 10 | C42H68N6O6S | CID 9810929 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the In Vitro Antiproliferative Activity of Dolastatin 10 Trifluoroacetate

Prepared for: Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the in vitro antiproliferative activity of Dolastatin 10 trifluoroacetate. It is designed to equip researchers with the foundational knowledge and practical methodologies required to investigate this potent antineoplastic agent. This document moves beyond a simple recitation of facts to explain the scientific rationale behind experimental designs, ensuring a deeper understanding of the causality of its biological effects.

I. Introduction: The Potent Antimitotic Agent, Dolastatin 10

Dolastatin 10 is a naturally occurring pentapeptide originally isolated from the marine sea hare Dolabella auricularia.[1][2][3] It has demonstrated remarkable cytotoxic activity against a broad spectrum of cancer cell lines at nanomolar and even sub-nanomolar concentrations.[1][2] As a highly effective antimitotic agent, Dolastatin 10 functions by disrupting microtubule dynamics, a critical process for cell division.[4] This guide will focus on the trifluoroacetate salt of Dolastatin 10, a common formulation for research purposes, and its in vitro antiproliferative properties.

The potent activity of Dolastatin 10 has led to its extensive study and the development of synthetic analogs, some of which are key components of antibody-drug conjugates (ADCs) approved for cancer therapy.[1][3] Understanding the in vitro activity of the parent compound is therefore crucial for the continued development of novel cancer therapeutics.

II. Mechanism of Action: A Cascade from Tubulin Binding to Apoptosis

The primary molecular target of Dolastatin 10 is tubulin, the protein subunit of microtubules.[4][5] Its mechanism of action can be understood as a multi-step process:

• Inhibition of Tubulin Polymerization: Dolastatin 10 binds to the vinca alkaloid binding domain on β-tubulin.[6] This interaction inhibits the polymerization of tubulin dimers into microtubules, disrupting the formation of the mitotic spindle.[1][6] At higher concentrations, it can induce the formation of tubulin aggregates.[6]

• G2/M Cell Cycle Arrest: The disruption of the mitotic spindle activates the spindle assembly checkpoint, leading to a halt in the cell cycle at the G2/M phase.[1][7][8] This prevents the cell from proceeding through mitosis and cell division.

• Induction of Apoptosis: Prolonged G2/M arrest triggers the intrinsic apoptotic pathway. Dolastatin 10 has been shown to down-regulate the anti-apoptotic protein Bcl-2 and modulate the expression of the oncoprotein c-myc.[1] This shift in the balance of pro- and anti-apoptotic proteins ultimately leads to programmed cell death.

The following diagram illustrates the signaling cascade initiated by Dolastatin 10:

Caption: Dolastatin 10 signaling pathway from tubulin binding to apoptosis.

III. In Vitro Antiproliferative Activity: A Quantitative Assessment

The cytotoxic effects of Dolastatin 10 trifluoroacetate are typically quantified by determining its half-maximal inhibitory concentration (IC50) in various cancer cell lines.

Reported IC50 Values of Dolastatin 10:

Cell Line	Cancer Type	IC50 (nM)	Reference
L1210	Murine Leukemia	0.03	[1]
NCI-H69	Small Cell Lung Cancer	0.059	[1]
DU-145	Human Prostate Cancer	0.5	[1]
HT-29	Human Colon Adenocarcinoma	Varies	[4]

IV. Experimental Protocols for Assessing Antiproliferative Activity

To ensure robust and reproducible data, standardized in vitro assays are essential. The following are detailed protocols for commonly used assays to evaluate the antiproliferative effects of Dolastatin 10 trifluoroacetate.

A. Cell Viability and Cytotoxicity Assays

These assays measure the number of viable cells after treatment with the compound.

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density (typically 1,000-100,000 cells/well) and incubate for 24 hours to allow for attachment.[9]

• Compound Treatment: Prepare serial dilutions of Dolastatin 10 trifluoroacetate in culture medium. Replace the existing medium with the medium containing the compound at various concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).[10]

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[9]

• Formazan Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[9][11]

• Absorbance Measurement: Shake the plate for 5 minutes to ensure complete dissolution.[10] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 650 nm can be used to subtract background absorbance.

This assay is based on the ability of the SRB dye to bind to protein components of cells.

Principle: SRB is a bright pink aminoxanthene dye that binds to basic amino acid residues of cellular proteins under acidic conditions. The amount of bound dye is proportional to the total cellular protein mass.

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation: After the incubation period, gently add 50-100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well to fix the cells. Incubate at 4°C for at least 1 hour.[12]

• Washing: Wash the plates four to five times with slow-running tap water or 1% acetic acid to remove unbound dye.[12]

• Drying: Allow the plates to air-dry completely at room temperature.

• SRB Staining: Add 50-100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[12]

• Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.[12]

• Dye Solubilization: Add 100-200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the bound dye.[12]

• Absorbance Measurement: Shake the plate for 5 minutes and read the absorbance at 510 nm.

Caption: Workflow for MTT and SRB cytotoxicity assays.

B. Mechanistic Assays

These assays provide insights into the specific cellular processes affected by Dolastatin 10.

This assay directly measures the effect of Dolastatin 10 on the assembly of purified tubulin.

Principle: Tubulin polymerization can be monitored by measuring the increase in turbidity (light scattering) at 340 nm as microtubules form.

Step-by-Step Protocol:

• Reagent Preparation: Thaw purified tubulin and GTP on ice.[13] Prepare a polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA).

• Reaction Setup: In a pre-warmed 96-well plate at 37°C, add the polymerization buffer, GTP (to a final concentration of 1 mM), and various concentrations of Dolastatin 10 trifluoroacetate.

• Initiate Polymerization: Add the purified tubulin to each well to initiate the polymerization reaction.

• Kinetic Measurement: Immediately place the plate in a spectrophotometer pre-warmed to 37°C and measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis: Plot the absorbance versus time to generate polymerization curves. Inhibitors of polymerization will show a decrease in the rate and extent of the absorbance increase.

This flow cytometry-based assay detects one of the early markers of apoptosis.[14][15]

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14][15] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[14][15] Propidium iodide (PI) is used as a counterstain to differentiate necrotic cells (which have permeable membranes) from apoptotic cells.

Step-by-Step Protocol:

• Cell Treatment: Treat cells with Dolastatin 10 trifluoroacetate for the desired time.

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add fluorochrome-conjugated Annexin V and PI to the cell suspension.[16]

• Incubation: Incubate for 15 minutes at room temperature in the dark.[17]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

V. Data Analysis and Interpretation

• IC50 Calculation: For cytotoxicity assays, the percentage of cell viability relative to the vehicle control is plotted against the logarithm of the drug concentration. The IC50 value is determined by non-linear regression analysis.

• Tubulin Polymerization: The area under the curve (AUC) or the maximum velocity (Vmax) of polymerization can be calculated to quantify the inhibitory effect of Dolastatin 10.

• Apoptosis: The percentage of cells in each quadrant of the flow cytometry plot (live, early apoptotic, late apoptotic/necrotic) is quantified to assess the extent of apoptosis induction.

VI. Conclusion

Dolastatin 10 trifluoroacetate is a highly potent antiproliferative agent that exerts its cytotoxic effects through the inhibition of tubulin polymerization, leading to G2/M cell cycle arrest and the induction of apoptosis. The experimental protocols detailed in this guide provide a robust framework for the in vitro characterization of this and other antimitotic compounds. A thorough understanding of its mechanism of action and the application of these standardized assays are critical for the ongoing research and development of novel cancer therapies.

References

• G-Biosciences. (n.d.). CytoScan™ SRB Cell Cytotoxicity Assay. Retrieved from [Link]

• Roll-Mecak, A. (2020). In vitro reconstitution assays of microtubule amplification and lattice repair by the microtubule severing enzymes katanin and spastin. Methods in Cell Biology, 159, 1-18.

• Horton, T. (n.d.). MTT Cell Assay Protocol. Retrieved from [Link]

• CLYTE Technologies. (2023, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• Al-Sanea, M. M., & El-Sayed, M. A. (2023).
• Li, W., et al. (2021). Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. Marine Drugs, 19(7), 363.
• Luesch, H., et al. (2021). Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization. Journal of Medicinal Chemistry, 64(24), 17947-17959.
• Rowinsky, E. K., et al. (2003). Novel Marine-derived Anticancer Agents: A Phase I Clinical, Pharmacological, and Pharmacodynamic Study of Dolastatin 10 (NSC 376128) in Patients with Advanced Solid Tumors. Clinical Cancer Research, 9(16), 5894-5904.
• Jayaraman, S. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374.
• Al-Sanea, M. M., & El-Sayed, M. A. (2023).

• Creative Bioarray. (n.d.). Sulforhodamine B (SRB) Assay Protocol. Retrieved from [Link]

• Shiraishi, A., et al. (2006). A natural peptide, dolastatin 15, induces G2/M cell cycle arrest and apoptosis of human multiple myeloma cells. International Journal of Oncology, 28(1), 215-221.
• Pettit, G. R., & Singh, S. (2022). Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs.
• Hamel, E. (2003). Measurement of In Vitro Microtubule Polymerization by Turbidity and Fluorescence. Current Protocols in Cell Biology, Chapter 11, Unit 11.2.
• Panda, D., et al. (2010). A Synthetic Dolastatin 10 Analogue Suppresses Microtubule Dynamics, Inhibits Cell Proliferation, and Induces Apoptotic Cell Death. Journal of Biological Chemistry, 285(32), 24688-24698.
• Janke, C., & Magiera, M. M. (2020). Analysis of microtubule polymerization dynamics in live cells. Methods in Cell Biology, 158, 29-47.
• O'Boyle, N. M., et al. (2011). Compound 10n cells induced G2/M arrest followed by apoptosis in a time... British Journal of Cancer, 104(6), 940-948.
• Luesch, H., et al. (2021). Dolastatins and symplostatins activities on the cancer cell lines.
• Bodakuntla, S., et al. (2021). Tubulin Purification by Polymerization-Depolymerization Cycles. JoVE (Journal of Visualized Experiments), (169), e61826.
• Li, X., et al. (2015). Induction of G2/M Phase Arrest by Diosgenin via Activation of Chk1 Kinase and Cdc25C Regulatory Pathways to Promote Apoptosis in Human Breast Cancer Cells. International Journal of Molecular Sciences, 16(12), 29696-29711.

• Dojindo Molecular Technologies, Inc. (2018). Annexin V, FITC Apoptosis Detection Kit Technical Manual. Retrieved from [Link]

• Vichai, V., & Kirtikara, K. (2006). SRB assay for measuring target cell killing V.1.
• Garty, G., & Amundson, S. A. (2016). Development of a G2/M arrest high-throughput screening method identifies potent radiosensitizers.
• Pettit, G. R., & Singh, S. (2022). Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs.
• Jayaraman, S. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6).
• Bai, R., et al. (1995). Interaction of dolastatin 10 with tubulin: induction of aggregation and binding and dissociation reactions. Molecular Pharmacology, 47(5), 965-976.
• Bai, R., et al. (1990). Dolastatin 10, a powerful cytostatic peptide derived from a marine animal. Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain. Biochemical Pharmacology, 39(12), 1941-1949.

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• 1. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Guide: Dolastatin 10 Trifluoroacetate in Microtubule Destabilization

Executive Summary

Dolastatin 10 trifluoroacetate (TFA) is the salt form of a linear pentapeptide originally isolated from the marine mollusk Dolabella auricularia. While Dolastatin 10 itself failed in clinical trials due to dose-limiting toxicities (peripheral neuropathy), it remains a cornerstone reagent in cell biology for studying microtubule dynamics. More importantly, it serves as the structural parent for the Auristatin class of cytotoxic payloads (e.g., MMAE, MMAF) used in Antibody-Drug Conjugates (ADCs).[1]

This guide provides a technical deep-dive into the use of Dolastatin 10 TFA, moving beyond basic product sheets to explain the causality of its mechanism, the nuance of its handling, and the protocols required to validate its activity.

Chemical & Structural Identity

The Molecule

Dolastatin 10 is a unique pentapeptide composed of four distinct amino acid subunits:

• Dolavaline (Dov)

• Valine (Val)

• Dolaisoleuine (Dil)

• Dolaproine (Dap)

• Dolaphenine (Doe) - C-terminal amine[2]

Why the Trifluoroacetate (TFA) Salt? Research-grade Dolastatin 10 is typically supplied as a TFA salt. This is a byproduct of the reverse-phase HPLC purification process used during peptide synthesis.

• Solubility: The salt form enhances solubility in polar organic solvents (DMSO, Methanol) compared to the free base.

• Stability: The protonated amine groups in the salt form are less susceptible to oxidation and degradation during storage.

• Handling Implication: When calculating molarity, you must account for the molecular weight of the salt, not just the free base peptide.

Structure-Activity Relationship (SAR)

The potency of Dolastatin 10 lies in its specific stereochemistry. Alterations to the Dolaisoleuine (Dil) or Dolaproine (Dap) subunits drastically reduce tubulin binding affinity. This high specificity is why Dolastatin 10 is used as a "molecular probe" to map the peptide binding site on tubulin.

Mechanism of Action: The "Peptide Site"

Unlike Taxanes (which stabilize microtubules) or Vinca alkaloids (which bind the Vinca domain), Dolastatin 10 binds to a distinct region often termed the "Peptide Binding Site" (or Rhizoxin/Maytansine site) located at the interface of

-tubulin and -tubulin.

Mechanistic Cascade

• Binding: Dolastatin 10 binds near the Vinca domain on

  -tubulin but does not overlap perfectly.[3][4] It sterically hinders the exchangeable GTP site.

• GTP Hydrolysis Inhibition: By blocking the E-site, it prevents the hydrolysis of GTP to GDP, which is energetically required for microtubule polymerization.

• Vinca Inhibition: It acts as a non-competitive inhibitor of Vinblastine and Vincristine binding.

• Phenotype: The result is the formation of stable tubulin aggregates and the complete inhibition of microtubule assembly, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

Pathway Visualization

Figure 1: Mechanistic pathway of Dolastatin 10 induced microtubule destabilization.

Experimental Protocols

Reagent Preparation (Self-Validating System)

• Solvent: Dissolve Dolastatin 10 TFA in 100% DMSO to create a stock solution (e.g., 1 mM or 10 mM).

• Storage: Aliquot immediately. Store at -20°C or -80°C. Avoid freeze-thaw cycles , as peptides can precipitate or degrade.

• Validation: Measure absorbance at 280nm if concentration verification is needed, though gravimetric preparation is standard for small peptide quantities.

Protocol A: In Vitro Tubulin Polymerization Assay (Turbidity)

This assay measures the physical assembly of tubulin into microtubules via light scattering.

• Objective: Determine the IC50 of Dolastatin 10 for polymerization inhibition.

• Reagents: Purified Tubulin (>99%), GTP (1 mM), PEM Buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9).

Step-by-Step Workflow:

• Baseline Setup: Pre-warm a 96-well plate to 37°C.

• Master Mix: Prepare tubulin (approx. 3 mg/mL or 30 µM) in PEM buffer containing 1 mM GTP. Keep on ice.

  • Expert Note: GTP is the fuel. Without it, spontaneous polymerization is too slow.

• Drug Addition: Add Dolastatin 10 to wells to achieve final concentrations ranging from 0.1 µM to 10 µM. Include a DMSO-only control (0% inhibition) and a Vinblastine control (positive control).

• Initiation: Add the cold Tubulin/GTP mix to the warm plate.

• Measurement: Immediately read absorbance at 340 nm every 30 seconds for 60 minutes at 37°C.

• Analysis: Polymerization manifests as an increase in OD340. Dolastatin 10 will suppress this curve flat.

Protocol B: Cellular Viability & IC50 Determination

Dolastatin 10 is significantly more potent in cells than in cell-free assays due to intracellular accumulation and slow off-rates.

Step-by-Step Workflow:

• Seeding: Seed tumor cells (e.g., HeLa, MCF-7, L1210) in 96-well plates (3,000–5,000 cells/well). Incubate 24h.

• Treatment: Add Dolastatin 10 in serial dilutions.

  • Critical Range: Start low. The IC50 is in the picomolar range.[4][5][6] Recommended dilution: 0.001 nM to 10 nM.

• Incubation: Incubate for 48–72 hours.

• Readout: Use MTT, CellTiter-Glo, or Alamar Blue to assess viability.

Assay Logic Diagram

Figure 2: Parallel workflows for biochemical (tubulin assembly) vs. cellular (cytotoxicity) validation.

Quantitative Data Summary

The following table highlights the extreme potency of Dolastatin 10 compared to standard agents. Note the discrepancy between in vitro tubulin binding (µM) and cellular cytotoxicity (pM). This is attributed to the compound's lipophilicity and retention within the cell.

Parameter	Cell Line / Target	Value	Reference
IC50 (Cytotoxicity)	L1210 (Murine Leukemia)	0.4 - 0.5 nM	[1, 5]
IC50 (Cytotoxicity)	NCI-H69 (Small Cell Lung)	0.059 nM	[4]
IC50 (Cytotoxicity)	DU-145 (Prostate)	0.5 nM	[4]
IC50 (Polymerization)	Purified Tubulin (Glutamate)	1.2 µM	[1]
Comparison	Vinblastine (Polymerization)	1.5 µM	[1]

Interpretation: While Dolastatin 10 and Vinblastine have similar affinities for purified tubulin in a test tube (~1.2 vs 1.5 µM), Dolastatin 10 is 10-100x more potent in killing cells due to superior intracellular pharmacokinetics.

From Bench to Bedside: The ADC Connection

While Dolastatin 10 is rarely used as a standalone drug today, it is the parent molecule for MMAE (Monomethyl auristatin E) and MMAF .

• The Modification: Removal of the N-terminal methyl group allows for linker attachment.

• The Strategy: An antibody targets a specific tumor antigen (e.g., CD30). Upon internalization, the linker is cleaved (often by lysosomal proteases like Cathepsin B), releasing the active Dolastatin derivative directly into the cytoplasm.

• Relevance: Understanding Dolastatin 10's mechanism is effectively understanding the payload mechanism of FDA-approved ADCs like Brentuximab vedotin.

References

• Bai, R., et al. (1990).[5][7] "Dolastatin 10, a powerful cytostatic peptide derived from a marine animal.[1][3][8] Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain."[9] Biochemical Pharmacology.

• Pettit, G. R., et al. (1987).[7] "The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10."[1][3][7] Journal of the American Chemical Society.

• Bai, R., et al. (1990).[5] "Interaction of dolastatin 10 with tubulin: Induction of aggregation and binding and dissociation reactions."[10] Journal of Biological Chemistry.

• Wang, Y., et al. (2021).[6] "Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry." Marine Drugs.[3]

• Tran, T., et al. (1999).[11] "Phase I Trial of Dolastatin-10 in Patients with Advanced Solid Tumors." Clinical Cancer Research.

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• 4. mdpi.com [mdpi.com]
• 5. Dolastatin 15, a potent antimitotic depsipeptide derived from Dolabella auricularia. Interaction with tubulin and effects of cellular microtubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dolastatin 10, a powerful cytostatic peptide derived from a marine animal. Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Facebook [cancer.gov]
• 9. researchgate.net [researchgate.net]
• 10. Interaction of dolastatin 10 with tubulin: induction of aggregation and binding and dissociation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]

Dolastatin 10 Trifluoroacetate: Biological Activity Spectrum &amp; Technical Profile

Topic: Dolastatin 10 Trifluoroacetate Biological Activity Spectrum in Cancer Lines Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Dolastatin 10 trifluoroacetate (TFA) is the salt form of a linear pentapeptide originally isolated from the marine mollusk Dolabella auricularia. It represents one of the most potent antimitotic agents known, exhibiting IC50 values in the picomolar (pM) range against a broad spectrum of murine and human cancer cell lines.

While Dolastatin 10 failed in Phase II clinical trials as a monotherapy due to dose-limiting toxicities (primarily peripheral neuropathy) and lack of therapeutic window, it remains a cornerstone molecule in oncology research. Its structural analogs, the auristatins (e.g., MMAE, MMAF), have found clinical success as the cytotoxic payloads in Antibody-Drug Conjugates (ADCs) such as brentuximab vedotin and polatuzumab vedotin. This guide details the biological activity, mechanism of action, and experimental protocols for utilizing Dolastatin 10 TFA in preclinical research.

Mechanism of Action: The Tubulin Blockade

Dolastatin 10 exerts its cytotoxicity by disrupting microtubule dynamics, a critical component of the cell division machinery.[1] Unlike taxanes which stabilize microtubules, Dolastatin 10 inhibits tubulin polymerization.

Binding Kinetics

• Target: Beta-tubulin subunit.

• Site: The "Vinca domain" (or peptide binding site), distinct from the taxane binding site.

• Interaction: It binds non-competitively with vincristine but inhibits the binding of vinblastine and nucleotide exchange.

• Effect: The binding prevents the hydrolysis of GTP to GDP on the beta-tubulin subunit, a necessary step for microtubule assembly. This leads to the formation of stable tubulin aggregates rather than functional microtubules.

Downstream Signaling

The disruption of the mitotic spindle triggers the Spindle Assembly Checkpoint (SAC), arresting cells in the G2/M phase. Prolonged arrest leads to:

• Bcl-2 Phosphorylation: A hallmark of Dolastatin 10 activity is the rapid phosphorylation of the anti-apoptotic protein Bcl-2, neutralizing its function.

• Caspase Activation: Subsequent activation of Caspase-3 and Caspase-9 drives the cell into apoptosis.

Visualizing the Pathway

The following diagram illustrates the cascade from cellular entry to apoptotic death.

Figure 1: Mechanism of Action pathway for Dolastatin 10, detailing the progression from tubulin binding to apoptotic cell death.

Biological Activity Spectrum

Dolastatin 10 is characterized by extreme potency, often 100-1000 times more potent than traditional vinca alkaloids like vinblastine.

In Vitro Cytotoxicity (IC50 Values)

The following table summarizes the inhibitory concentration (IC50) across key cancer cell lines. Note the picomolar sensitivity in leukemia and lymphoma lines.[2]

Cell Line	Tissue Origin	IC50 Value	Sensitivity Profile
L1210	Murine Leukemia	0.03 nM (30 pM)	Extremely Sensitive
NCI-H69	Small Cell Lung Cancer	0.059 nM (59 pM)	Highly Sensitive
P388	Murine Leukemia	0.04 nM (40 pM)	Extremely Sensitive
DU-145	Human Prostate	0.5 nM	Sensitive
CA46	Burkitt Lymphoma	< 0.1 nM	Highly Sensitive
MCF-7	Human Breast	~ 0.5 - 1.0 nM	Moderate/Sensitive
OVCAR-3	Human Ovarian	< 1.0 nM	Sensitive

Key Insight: The compound exhibits a "steep" dose-response curve. Once the threshold concentration is reached (typically >100 pM), cell viability drops precipitously. This profile is ideal for ADC payloads where "all-or-nothing" killing is desired upon internalization, but proved too toxic for systemic delivery.

The Clinical Paradox

Despite the stellar in vitro profile, Dolastatin 10 failed in clinical settings.

• Toxicity: Patients developed severe peripheral neuropathy and neutropenia.

• Efficacy: At tolerated doses, the drug concentration in solid tumors was insufficient to maintain the G2/M block required for apoptosis.

• Resolution: This failure led to the development of MMAE (Monomethyl Auristatin E) , a synthetic analog with a linker site that allows for antibody conjugation, directing the potency solely to antigen-positive tumor cells.

Experimental Protocols

Preparation and Storage of Dolastatin 10 TFA

The trifluoroacetate salt improves solubility but requires careful handling to prevent degradation.

• Reconstitution:

  • Dissolve Dolastatin 10 TFA powder in 100% DMSO to create a stock solution (e.g., 1 mM or 10 mM).

  • Note: Avoid aqueous buffers for the master stock to prevent hydrolysis over time.

• Storage:

  • Aliquot the stock into small volumes (e.g., 10-20 µL) to avoid freeze-thaw cycles.

  • Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

  • Protect from light.

In Vitro Cytotoxicity Assay (MTT/SRB)

Due to the compound's high potency, serial dilutions must be precise.

Reagents:

• Target cells (e.g., L1210 or MCF-7).

• Dolastatin 10 TFA Stock (1 mM).

• MTT Reagent (5 mg/mL in PBS).

Protocol:

• Seeding: Plate cells in 96-well plates (2,000–5,000 cells/well depending on doubling time) in 100 µL media. Incubate for 24 hours.

• Drug Dilution (Critical Step):

  • Perform a serial dilution of the 1 mM stock in DMSO to reach 1 µM.

  • Dilute the 1 µM intermediate into culture media to reach a working concentration of 10 nM.

  • Prepare final test concentrations ranging from 0.001 nM to 10 nM (1 pM to 10,000 pM).

• Treatment: Add 100 µL of drug-media mix to wells. Incubate for 48 to 72 hours .

• Readout:

  • Add 20 µL MTT reagent; incubate 3-4 hours.

  • Solubilize formazan crystals with DMSO.

  • Measure absorbance at 570 nm.

• Analysis: Plot dose-response curves using non-linear regression (4-parameter logistic fit) to determine IC50.

Tubulin Polymerization Inhibition Assay

This assay confirms the mechanism of action.

Protocol:

• Setup: Use purified tubulin protein (>99% pure) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9) with 1 mM GTP.

• Blank: Tubulin + GTP + Vehicle (DMSO).

• Test: Tubulin + GTP + Dolastatin 10 (at 1 µM and 5 µM).

• Measurement: Monitor absorbance at 340 nm at 37°C for 60 minutes.

• Result:

  • Control: Increase in OD340 (polymerization).

  • Dolastatin 10: Flat line or minimal increase (inhibition).

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for determining Dolastatin 10 cytotoxicity.

References

• Pettit, G. R., et al. (1987).[2][3] "The isolation and structure of a remarkable marine animal antineoplastic constituent: dolastatin 10."[2][4][5][6] Journal of the American Chemical Society. Link

• Bai, R., et al. (1990). "Dolastatin 10, a powerful cytostatic peptide derived from a marine animal.[2][3][5][6] Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain." Molecular Pharmacology. Link

• Maki, A., et al. (1995). "Activity of dolastatin 10 against small-cell lung cancer in vitro and in vivo: induction of apoptosis and bcl-2 modification."[1][5] Cancer Chemotherapy and Pharmacology. Link

• Perez, E. A., et al. (2005). "Phase II trial of dolastatin-10 in patients with advanced breast cancer."[5][7] Investigational New Drugs. Link

• Francisco, J. A., et al. (2003). "cAC10-vcMMAE, an anti-CD30-monomethyl auristatin E conjugate with potent and selective antitumor activity." Blood. Link

Sources

• 1. Activity of dolastatin 10 against small-cell lung cancer in vitro and in vivo: induction of apoptosis and bcl-2 modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Dolastatin 10, a powerful cytostatic peptide derived from a marine animal. Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Phase II trial of dolastatin-10 in patients with advanced breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicology Profile of Dolastatin 10 Trifluoroacetate in Preclinical Models

The following technical guide provides a comprehensive toxicology profile of Dolastatin 10 Trifluoroacetate , synthesizing historical preclinical data with its modern relevance as a payload precursor for Antibody-Drug Conjugates (ADCs).

[1][2][3][4][5]

Executive Summary & Chemical Identity

Dolastatin 10 Trifluoroacetate (Dol-10 TFA) is the stable salt form of Dolastatin 10, a linear pentapeptide originally isolated from the Indian Ocean sea hare Dolabella auricularia. While Dolastatin 10 failed in Phase II clinical trials as a single agent due to a narrow therapeutic index, its toxicology profile is of paramount importance to modern drug development. It serves as the mechanistic archetype for the auristatin class of cytotoxic payloads (e.g., MMAE, MMAF) used in FDA-approved Antibody-Drug Conjugates (ADCs) like Brentuximab vedotin.

Understanding the systemic toxicity of the free peptide is critical for predicting "bystander effects" and off-target toxicities when ADCs release their payload prematurely in circulation.

Chemical Characterization[4][6]

• Compound: Dolastatin 10 Trifluoroacetate

• Class: Antimitotic Pentapeptide

• Mechanism: Non-competitive inhibitor of tubulin polymerization (Vinca domain binder).[1][2]

• Formulation: The trifluoroacetate (TFA) counterion is utilized to enhance water solubility and stability during HPLC purification and lyophilization. In biological systems, the active moiety is the cationic pentapeptide.

Mechanism of Action & Toxicity

The toxicity of Dolastatin 10 is a direct extension of its pharmacology. It binds to the vinca alkaloid binding domain on

-tubulin, but unlike vincristine, it inhibits nucleotide exchange and prevents the formation of the -crosslink.[2]

Mechanistic Pathway (Signaling & Apoptosis)

The following diagram illustrates the cascade from molecular binding to systemic toxicity.

Figure 1: Mechanistic cascade of Dolastatin 10 induced toxicity, highlighting the progression from tubulin binding to dose-limiting neutropenia.[3]

Preclinical Toxicology Profile (In Vivo)

The preclinical evaluation of Dolastatin 10 revealed a steep dose-toxicity curve with significant interspecies variability. The primary target organ across all species is the bone marrow .

Comparative Toxicity Data

The following table summarizes the Maximum Tolerated Dose (MTD) and key findings from pivotal preclinical studies. Note the extreme sensitivity of the canine model compared to rodents.[4]

Species	Route	MTD (µg/kg)	MTD (µg/m²)	Primary Target Organs	Key Toxicities Observed
Mouse (CD2F1)	IV Bolus	~450	~1350	Bone Marrow	Granulocytopenia, weight loss
Rat (Fischer-344)	IV Bolus	~75	~450	Bone Marrow	Leukopenia, reticulocytopenia
Dog (Beagle)	IV Bolus	~20	~400	Bone Marrow, GI	Severe neutropenia, GI toxicity, phlebitis

Data synthesized from Mirsalis et al. (1999) and Thamm et al. (2002). [1, 2]

Specific Toxicities[4]

• Hematotoxicity (Dose-Limiting):

  • Granulocytopenia: This is the hallmark DLT (Dose-Limiting Toxicity).[4][3] In dogs, a single dose of 20 µg/kg caused a >50% reduction in neutrophils within 7 days.

  • Reversibility: Bone marrow suppression is transient and typically recovers within 14–21 days, allowing for intermittent dosing schedules (e.g., q3w).

• Vascular & Local Toxicity:

  • Phlebitis: Dolastatin 10 is a vesicant. Intravenous administration often results in local irritation, inflammation, and sclerosis of the vein at the injection site. This was a significant issue in early clinical trials.

• Peripheral Neuropathy:

  • While less severe than vincristine, cumulative dosing leads to sensory neuropathy. This is due to the disruption of microtubule-mediated axonal transport.

Experimental Protocol: Determination of MTD in Mice

Role: Senior Application Scientist Context: This protocol outlines the standard operating procedure (SOP) for establishing the MTD of Dolastatin 10 TFA in a murine model. This is a foundational assay for validating the potency of new synthetic batches or comparative ADC payload studies.

Study Design Workflow

Figure 2: Workflow for Single-Dose MTD Determination in Mice.

Detailed Methodology

Objective: Determine the highest dose that produces substantial toxicity without lethality (MTD).

Reagents:

• Test Article: Dolastatin 10 Trifluoroacetate (Lyophilized powder).

• Vehicle: 0.9% Saline or PBS (pH 7.4). Note: Avoid DMSO if possible to prevent vehicle-induced hemolysis; Dol-10 TFA is water-soluble.

Protocol Steps:

• Preparation of Stock Solution:

  • Dissolve Dolastatin 10 TFA in sterile saline to a concentration of 0.1 mg/mL.

  • Verify concentration via HPLC (Peak area integration at 220 nm).

• Animal Grouping:

  • Use CD2F1 mice (Male/Female, 6-8 weeks old).

  • Group 1: Vehicle Control.

  • Group 2: Low Dose (100 µg/kg).

  • Group 3: Mid Dose (300 µg/kg).[3]

  • Group 4: High Dose (600 µg/kg).

  • Group 5: Escalation (900 µg/kg) - Only if Group 4 survives.

• Administration:

  • Administer via IV bolus into the lateral tail vein.

  • Injection volume: 10 mL/kg (e.g., 0.2 mL for a 20g mouse).

• Observation & Data Collection:

  • Body Weight: Measure daily. >15% weight loss triggers humane endpoint evaluation.

  • Hematology (Critical): On Day 5 and Day 14, collect 20 µL blood via saphenous vein for CBC (Complete Blood Count). Focus on Neutrophil and Platelet counts.[5]

• Necropsy:

  • Harvest Femur: Flush bone marrow with PBS/BSA. Perform smear or FACS analysis for cellularity.

  • Harvest Liver/Spleen: Fix in 10% formalin for histopathology (check for extramedullary hematopoiesis).

Self-Validating Checkpoint:

• If the 300 µg/kg group shows <10% neutrophil reduction on Day 5, the compound may have degraded. Re-verify stock concentration.

• If immediate death occurs (<1h), suspect embolism or vehicle toxicity, not compound toxicity.

Translational Implications & Legacy

Dolastatin 10 failed in clinical trials because the dose required to shrink tumors (Efficacy) overlapped with the dose that caused severe neutropenia (Toxicity).

The ADC Solution: By conjugating Dolastatin analogues (auristatins) to antibodies, researchers achieved:

• Targeted Delivery: High concentration at the tumor site.

• Reduced Systemic Exposure: The free payload is only released intracellularly or in the tumor microenvironment.

• Wider Therapeutic Window: The MTD of the ADC is significantly higher than the free drug equivalent.

Reference Note: The MTD of free Dolastatin 10 in humans is approximately 300–400 µg/m² . In contrast, ADCs like Brentuximab vedotin deliver effective payload concentrations with manageable toxicity profiles, validating the "prodrug" approach for this potent class of toxins.

References

• Mirsalis, J. C., et al. (1999). Toxicity of dolastatin 10 in mice, rats and dogs and its clinical relevance. Cancer Chemotherapy and Pharmacology. [Link]

• Thamm, D. H., et al. (2002). Preclinical study of dolastatin-10 in dogs with spontaneous neoplasia. Cancer Chemotherapy and Pharmacology. [Link]

• Pettit, G. R., et al. (1987). The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10.[1][6] Journal of the American Chemical Society. [Link]

• Pitot, H. C., et al. (1999).[2] Phase I trial of dolastatin-10 (NSC 376128) in patients with advanced solid tumors.[4][7] Clinical Cancer Research. [Link]

• Madan, P. B., et al. (2022).[3][6] Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs. Molecules. [Link]

Sources

• 1. Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. mdpi.com [mdpi.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase I trial of dolastatin-10 (NSC 376128) in patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Advanced Protocol: Synthesis of Antibody-Drug Conjugates using Dolastatin 10 Trifluoroacetate Payloads

Executive Summary & Scientific Rationale

Dolastatin 10 , a pentapeptide isolated from Dolabella auricularia, is a potent antimitotic agent that inhibits tubulin polymerization.[1][2][3][4] While exceptionally cytotoxic (

in the picomolar range), its clinical utility as a single agent was limited by systemic toxicity. In the context of Antibody-Drug Conjugates (ADCs), Dolastatin 10 is the structural parent of the Auristatin class (e.g., MMAE, MMAF).[1][3][5][6][7]

This guide addresses the synthesis of ADCs using Dolastatin 10 trifluoroacetate (TFA) salts . The "TFA salt" designation is critical: synthetic peptides are typically purified via HPLC with trifluoroacetic acid, resulting in a salt form. Failure to neutralize this acidic counterion during conjugation chemistry will suppress nucleophilicity (protonating the reactive amine), leading to failed linker attachment or low Drug-Antibody Ratios (DAR).

Mechanism of Action (MoA): The Dolastatin 10 payload functions as a "warhead." Upon internalization and lysosomal degradation of the ADC, the free drug is released, diffuses into the cytoplasm, and binds to the vinca alkaloid site on tubulin, causing G2/M cell cycle arrest and apoptosis.

Figure 1: Mechanism of Action for Dolastatin 10-based ADCs. The payload must be released from the lysosome to exert cytotoxicity.

Critical Pre-requisites & Chemical Strategy

The "Dolastatin 10" vs. "MMAE" Distinction

Native Dolastatin 10 contains a dimethylamine at the N-terminus (N,N-dimethylvaline). This tertiary amine is chemically inert for standard conjugation.

• Standard Practice: The payload used is typically Monomethyl Auristatin E (MMAE) , where the N-terminus is demethylated to a secondary amine, providing a reactive handle for linkers.[3]

• Protocol Scope: This guide assumes you are starting with a Dolastatin 10 derivative TFA salt (like MMAE) or a C-terminal modified Dolastatin 10 that retains a reactive amine.

Handling the TFA Salt

The stoichiometry of the base (e.g., DIPEA) in the linker-attachment step is the most common point of failure.

• Problem: 1 equivalent of Peptide-TFA consumes 1 equivalent of base.

• Solution: You must add excess base (typically 2.5–3.0 equivalents) to ensure the N-terminal amine is deprotonated and nucleophilic.

Phase I: Linker-Payload Synthesis

Goal: Convert the Dolastatin 10 TFA salt into a reactive Drug-Linker intermediate (e.g., mc-Val-Cit-PAB-MMAE).

Reagents:

• Dolastatin 10 derivative (e.g., MMAE) TFA salt.

• Linker: mc-Val-Cit-PAB-PNP (Maleimidocaproyl-Valine-Citrulline-p-aminobenzyl alcohol p-nitrophenyl carbonate).

• Solvent: Anhydrous DMF or DMA.

• Base: DIPEA (N,N-Diisopropylethylamine) or HObt (Hydroxybenzotriazole) as catalyst.

Protocol:

• Dissolution: Dissolve the Dolastatin 10 derivative TFA salt in anhydrous DMF (Concentration: ~10–20 mM).

• Activation: Add HOAt (1.0 eq) and DIPEA (3.0 eq). Note: The extra equivalents of DIPEA neutralize the TFA salt.

• Coupling: Add the Linker-Carbonate (mc-Val-Cit-PAB-PNP) (1.05 eq).

• Reaction: Stir at Room Temperature (RT) for 16–24 hours under nitrogen.

• Monitoring: Monitor by LC-MS. Look for the disappearance of the payload mass and appearance of the Drug-Linker mass.

• Purification: Purify via Preparative HPLC (C18 column, Water/Acetonitrile gradient + 0.05% TFA). Lyophilize to obtain the Linker-Payload powder .

Phase II: Antibody Conjugation Protocol (Cysteine-Based)

Goal: Conjugate the Linker-Payload to the antibody via reduced interchain cysteines.

Materials

• Antibody: IgG1 (e.g., Trastuzumab, 10 mg/mL in PBS, pH 7.4).

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) hydrochloride (10 mM stock).

• Drug-Linker: mc-Val-Cit-PAB-Dolastatin derivative (10 mM stock in DMSO).

• Buffer: PBS (pH 7.4) + 1 mM DTPA (Chelator to prevent metal-catalyzed oxidation).

Reduction Step (Generating Thiols)

To achieve a target DAR of ~4, partial reduction of interchain disulfides is required.

• Adjust Concentration: Dilute antibody to 5–10 mg/mL in PBS/DTPA buffer.

• Add TCEP: Add 2.0–2.5 molar equivalents of TCEP per mole of antibody.

  • Why: IgG1 has 4 interchain disulfides. ~2.2 eq TCEP typically yields ~4 free thiols.

• Incubation: Incubate at 37°C for 1 hour (mild shaking).

• Cooling: Cool to RT. Do not purify yet; TCEP does not react with maleimides, unlike DTT.

Conjugation Reaction

• Solvent Calculation: The final reaction should contain 10–15% (v/v) organic solvent (DMSO) to ensure solubility of the hydrophobic Dolastatin payload.

• Addition: Slowly add the Drug-Linker stock (in DMSO) to the reduced antibody.

  • Stoichiometry: Use 5–8 equivalents of Drug-Linker per antibody (excess ensures saturation of open thiols).

• Mixing: Invert gently. Do not vortex (causes protein aggregation).

• Incubation: Incubate at 4°C for 1 hour.

• Quenching: Add N-acetylcysteine (20 eq over Drug-Linker) to quench unreacted maleimides. Incubate 15 mins.

Figure 2: Complete Synthetic Workflow from Payload Salt to Purified ADC.

Phase III: Purification and Characterization

Purification (Removal of Free Drug)

Free Dolastatin derivatives are extremely toxic. Complete removal is mandatory.

• Method: Hydrophobic Interaction Chromatography (HIC) or Size Exclusion Chromatography (SEC).

• Protocol (SEC):

  • Column: Superdex 200 Increase.

  • Buffer: PBS pH 7.4.

  • Flow rate: 0.5 mL/min.

  • Collect the monomeric peak (ADC). Discard the later eluting peak (free drug/aggregates).

Quality Control (QC)

Parameter	Method	Acceptance Criteria
Drug-Antibody Ratio (DAR)	HIC-HPLC or LC-MS (Deglycosylated)	Target ± 0.5 (e.g., 3.5–4.5)
Free Drug	RP-HPLC	< 1% (Strict safety limit)
Aggregation	SEC-HPLC	> 95% Monomer
Endotoxin	LAL Assay	< 0.1 EU/mg (for in vivo use)

Troubleshooting & Optimization

Aggregation

Dolastatin 10 derivatives are highly hydrophobic. High DAR species (DAR > 6) often aggregate.

• Fix: If aggregation > 5%, increase the DMSO concentration during conjugation to 15% (do not exceed 20%). Alternatively, use a PEGylated linker (e.g., Mal-PEG8-Val-Cit-PAB-MMAE) to mask hydrophobicity.

Low Conjugation Efficiency

• Cause: Incomplete neutralization of the TFA salt in the linker synthesis step, or oxidation of antibody thiols.

• Fix: Ensure pH of the conjugation reaction is 7.0–7.5. Re-check TCEP stoichiometry.

Linker Instability

• Observation: Free drug detected in storage.

• Fix: The Val-Cit linker is cleaved by Cathepsin B but is stable in plasma. If instability is observed in buffer, check for protease contamination or high pH hydrolysis of the maleimide ring (succinimide hydrolysis is actually beneficial for stability, but premature cleavage is not).

References

• Discovery and Development of Dolastatin 10-Derived ADCs Source: ResearchGate / Vertex AI Search Context: Overview of Dolastatin 10, transition to MMAE/MMAF, and clinical success of Adcetris.

• Convergent synthesis of hydrophilic monomethyl dolastatin 10 based drug linkers Source: Organic & Biomolecular Chemistry (RSC) Context: Detailed chemistry on synthesizing maleimido-linkers for Dolastatin derivatives and handling hydrophobicity.

• Antibody–Drug Conjugate Payloads; Study of Auristatin Derivatives Source: J-Stage Context: Structure-Activity Relationship (SAR) of Auristatins and P1/P5 modifications for conjugation.[8]

• Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) Source: PMC - NIH Context: General protocols for cysteine conjugation and DAR control.

• Synthesis and Evaluation of Linear and Macrocyclic Dolastatin 10 Analogues Source: ACS Omega Context: Chemical modification of Dolastatin 10 for linker attachment sites.[3][6][9]

Sources

• 1. Antibody–Drug Conjugate Payloads; Study of Auristatin Derivatives [jstage.jst.go.jp]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Antibody–Drug Conjugates—A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pharmacognosy.us [pharmacognosy.us]
• 8. researchgate.net [researchgate.net]
• 9. Convergent synthesis of hydrophilic monomethyl dolastatin 10 based drug linkers for antibody–drug conjugation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: High-Purity Isolation of Dolastatin 10 Trifluoroacetate via Reversed-Phase HPLC

Abstract & Introduction

Dolastatin 10 is a potent antimitotic pentapeptide originally isolated from the sea hare Dolabella auricularia.[1][2][3][4][5][6] Due to its extreme potency (sub-nanomolar IC50) and structural complexity, it serves as a critical payload scaffold for Antibody-Drug Conjugates (ADCs), such as monomethyl auristatin E (MMAE).

The molecule comprises four unique amino acid residues: (S)-Dolavaline (Dov) , (S)-Valine , (3R,4S,5S)-Dolaisoleucine (Dil) , (2R,3R,4S)-Dolaproine (Dap) , and (S)-Dolaphenine (Doe) .[5] The presence of multiple chiral centers and N-methylated amides introduces significant purification challenges, specifically the separation of diastereomeric impurities and the suppression of peak tailing caused by secondary amines.

This guide details a robust Reversed-Phase HPLC (RP-HPLC) protocol for isolating Dolastatin 10 as its Trifluoroacetate (TFA) salt . The use of TFA is critical not only as a mobile phase modifier to improve peak shape but also to define the counterion of the final pharmaceutical intermediate.

Pre-Purification Considerations

Chemical Properties & Solubility

Dolastatin 10 is highly hydrophobic due to its alkyl-rich side chains and phenyl group.

• Solubility: Poor in pure water. Soluble in Methanol (MeOH), Acetonitrile (ACN), and Dimethyl Sulfoxide (DMSO).

• pKa: The N-terminal amine and secondary amines in the backbone are basic. At pH < 2 (TFA conditions), these are protonated, increasing polarity slightly but primarily acting to prevent silanol interactions.

Sample Preparation Strategy

Causality: Direct injection of crude synthesis mixtures dissolved in 100% DMSO often leads to "solvent breakthrough" where the peptide elutes in the void volume due to the solvent's high elution strength.

• Protocol: Dissolve crude Dolastatin 10 in a mixture of 50% DMSO / 50% Mobile Phase A (0.1% TFA in Water) .

• Filtration: Pass through a 0.22 µm PTFE filter to remove resin fines (from solid-phase synthesis) which can irreversibly block prep column frits.

Method Development: The "Why" and "How"

Stationary Phase Selection

• Ligand: C18 (Octadecyl) is required. The high hydrophobicity of Dolastatin 10 requires a strong hydrophobic stationary phase for adequate retention. C8 columns may not provide enough resolution for diastereomers.

• Pore Size: 100 Å - 120 Å . Although Dolastatin 10 is a peptide, its molecular weight (~785 Da) is small enough that wide-pore (300 Å) columns are unnecessary and may reduce surface area/loading capacity.

• End-Capping: Essential. Non-end-capped columns will interact with the secondary amines of Dolaproine, causing severe tailing.

Mobile Phase System

• Modifier: Trifluoroacetic Acid (TFA) is the modifier of choice.

  • Mechanism:[3][7] TFA forms ion pairs with the positively charged amines on the peptide backbone. This neutralizes the charge effectively, increasing retention on the hydrophobic C18 and sharpening the peak shape.

  • Result: The final product is isolated as the Dolastatin 10 Trifluoroacetate salt.

• Solvent B: Acetonitrile (ACN) .[8] Methanol creates higher backpressure and generally offers lower resolution for hydrophobic peptides compared to ACN.

Experimental Protocols

Analytical Quality Control (System Suitability)

Objective: To assess crude purity and define the elution window for the preparative run.

Parameter	Condition
Column	Phenomenex Gemini C18 (or equivalent), 4.6 × 150 mm, 5 µm, 110 Å
Mobile Phase A	Water + 0.1% (v/v) TFA
Mobile Phase B	Acetonitrile + 0.1% (v/v) TFA
Flow Rate	1.0 mL/min
Temperature	25°C
Detection	UV @ 214 nm (Amide bond), 220 nm (General), 254 nm (Phenyl)
Gradient	5% B to 95% B over 20 minutes (Linear Scouting Gradient)

Success Criteria:

• Main Peak Symmetry: Tailing factor

  .

• Resolution: Critical pair (diastereomer) resolution

  .

• Retention: Main peak elutes between 12–16 minutes (approx. 50-70% B).

Preparative Purification Protocol

Objective: High-yield isolation of the target peptide.

Step 1: Gradient Optimization (The "Focused Gradient") A linear scouting gradient is inefficient for purification. We calculate a focused gradient based on the analytical retention time. If Dolastatin 10 elutes at 60% B in the scouting run, the prep gradient should start at 50% B and end at 70% B .

Step 2: Preparative Run Parameters

Parameter	Condition
Column	Prep C18, 21.2 × 250 mm, 5–10 µm
Flow Rate	15–20 mL/min (Dependent on column pressure limits)
Injection Vol	1–5 mL (Concentration ~20 mg/mL)
Gradient	Isocratic Hold: 50% B for 2 minLinear Ramp: 50% B to 75% B over 40 minWash: 95% B for 5 min
Fractionation	Time-based or Slope-based (Threshold > 20 mAU)

Step 3: Fraction Analysis & Pooling

• Analyze all collected fractions using the Analytical Method (4.1) .

• Strict Pooling Rule: Only pool fractions with purity > 98.5% by HPLC area.

• Fractions with 95–98% purity should be recycled (re-injected) if yield is critical.

Post-Purification Processing

• Concentration: Rotary evaporate the pooled fractions to remove Acetonitrile (bath temp < 35°C to prevent degradation).

• Lyophilization: Freeze-dry the remaining aqueous solution.

  • Result: A fluffy, white amorphous powder of Dolastatin 10 Trifluoroacetate .

  • Storage: -20°C under Argon/Nitrogen.

Visualization of Workflows

Purification Logic Flow

This diagram illustrates the decision-making process during the purification campaign.

Caption: Figure 1: Step-by-step workflow for the isolation of Dolastatin 10, ensuring purity thresholds are met before final lyophilization.

Diastereomer Separation Mechanism

Visualizing why the specific gradient slope is necessary for Dolastatin 10.

Caption: Figure 2: Separation logic showing the critical role of TFA and hydrophobicity in resolving the target from diastereomeric impurities.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Secondary amine interaction with silanols.	Ensure TFA concentration is at least 0.1%. Consider adding 1% Isopropanol to Mobile Phase B.
Split Peaks	Sample solvent too strong (DMSO breakthrough).	Dilute sample with water/TFA until solution turns slightly cloudy, then add just enough DMSO to clear it.
High Backpressure	Precipitation of peptide or resin fines.	Filter sample (0.22 µm). Check solubility limit in 50% ACN.
Co-eluting Impurities	Diastereomers (e.g., epi-isomers).	Flatten gradient slope to 0.25% B/min. Lower temperature to 20°C to improve selectivity.

References

• Pettit, G. R., et al. (1987). "The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10."[1][2][3][5][6] Journal of the American Chemical Society. Link

• Pettit, G. R., et al. (1998).[6] "Dolastatins 24. Synthesis of (-) dolastatin 10. X-Ray molecular structure of N,N-dimethylvalyl-valyl-dolaisoleuine tert-butyl ester." Journal of the Chemical Society, Perkin Transactions 1. Link

• Vertex AI Search Results. (2025). "Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization." NIH / PubMed Central. Link

• Vertex AI Search Results. (2025). "Quantitation of dolastatin-10 using HPLC/electrospray ionization mass spectrometry." Cancer Chemotherapy and Pharmacology. Link

Sources

• 1. Isolation of dolastatin 10 from the marine cyanobacterium Symploca species VP642 and total stereochemistry and biological evaluation of its analogue symplostatin 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phase I trial of dolastatin-10 (NSC 376128) in patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis of Dolastatin 10 in Marine Cyanobacteria, a Prototype for Multiple Approved Cancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Conjugation Chemistry Techniques for Dolastatin 10 Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the conjugation chemistry techniques for Dolastatin 10 derivatives, potent antimitotic agents widely utilized as payloads in Antibody-Drug Conjugates (ADCs). We will delve into the rationale behind experimental choices, provide detailed, field-proven protocols, and offer insights into the characterization and analysis of these complex bioconjugates. Our focus is on providing a practical and scientifically rigorous resource for researchers in the field of targeted cancer therapeutics.

Introduction: Dolastatin 10 and the Dawn of Auristatin-Based ADCs

Dolastatin 10, a natural pentapeptide isolated from the sea hare Dolabella auricularia, is a highly potent inhibitor of tubulin polymerization, exhibiting cytotoxicity in the subnanomolar range.[1] Its powerful anticancer properties, however, were initially hindered in clinical trials due to systemic toxicity.[2] This challenge paved the way for its evolution as a premier payload for ADCs, where its cytotoxicity could be precisely targeted to cancer cells.

The synthetic analogs of Dolastatin 10, most notably Monomethyl Auristatin E (MMAE) and Monomethyl Auristatin F (MMAF), have become the warheads of choice for numerous FDA-approved ADCs, including Adcetris®, Polivy®, and Padcev®.[2][3] These derivatives retain the potent antimitotic activity of the parent compound while offering synthetic accessibility and points for linker attachment.[4] Structure-activity relationship (SAR) studies have established that modifications at the C- and N-terminals of the dolastatin scaffold are well-tolerated, preserving its cytotoxic efficacy.[5]

This guide will focus on the practical aspects of conjugating these powerful payloads to monoclonal antibodies (mAbs), a critical process in the development of effective and safe ADCs.

The Lynchpin of ADC Efficacy: Linker Technology

The linker connecting the Dolastatin 10 derivative to the antibody is a critical determinant of the ADC's therapeutic index.[6] An ideal linker must be stable in systemic circulation to prevent premature payload release and its associated off-target toxicity, yet be efficiently cleaved to release the active drug upon internalization into the target cancer cell.[7]

Linkers are broadly categorized into two classes:

• Cleavable Linkers: These are designed to be cleaved by specific conditions within the tumor microenvironment or inside the cancer cell, such as low pH or the presence of specific enzymes.[6]

• Non-Cleavable Linkers: These linkers rely on the complete degradation of the antibody in the lysosome to release the payload, which remains attached to its amino acid linker.[8]

For Dolastatin 10 derivatives, the most common and clinically validated linker is the valine-citrulline (vc) dipeptide linker. This linker is specifically cleaved by the lysosomal enzyme Cathepsin B, which is often overexpressed in tumor cells.[9] The vc linker is typically used in conjunction with a self-immolative spacer, p-aminobenzylcarbamate (PABC), which spontaneously releases the unmodified payload upon cleavage of the dipeptide.[10]

dot

Caption: Synthetic pathway for mc-vc-PABC-MMAE.

Detailed Protocol:

• Synthesis of Fmoc-Val-Cit-PABOH:

  • Couple Fmoc-L-Citrulline to p-aminobenzyl alcohol using a suitable coupling agent like HATU in the presence of a base such as DIPEA in DMF.

  • Purify the product, Fmoc-Cit-PABOH, by silica gel chromatography.

  • Remove the Fmoc protecting group using a solution of piperidine in DMF to yield H-Cit-PABOH.

  • Couple Fmoc-L-Valine-OSu to H-Cit-PABOH in DMF with a base to form Fmoc-Val-Cit-PABOH.

  • Purify the dipeptide-spacer conjugate.

• Attachment of the Maleimide Group:

  • Deprotect Fmoc-Val-Cit-PABOH using piperidine in DMF to obtain H-Val-Cit-PABOH.

  • Couple maleimidocaproic acid to the N-terminus of the dipeptide using a coupling agent to yield mc-Val-Cit-PABOH.

• Activation and Conjugation to MMAE:

  • Activate the hydroxyl group of the PABOH moiety in mc-Val-Cit-PABOH, for example, by converting it to a p-nitrophenyl carbonate.

  • React the activated linker with the N-terminus of MMAE in the presence of a base to form the final mc-vc-PABC-MMAE drug-linker.

  • Purify the final product by preparative HPLC.

Antibody Conjugation: Strategies and Protocols

The conjugation of the drug-linker to the antibody is a critical step that dictates the homogeneity, stability, and ultimately, the efficacy of the ADC. The two most common strategies target either surface-exposed lysine residues or cysteine residues.

Lysine-Based Conjugation

This method utilizes the primary amines of lysine residues on the antibody surface. While straightforward, it typically results in a heterogeneous mixture of ADCs with varying drug-to-antibody ratios (DARs) and conjugation sites, as there are numerous accessible lysines on a typical IgG. [8][11]

• Antibody Preparation:

  • Prepare the antibody at a concentration of 1-10 mg/mL in a suitable reaction buffer (e.g., PBS, pH 8.5). Note that a pH below 9.0 is critical for limiting the drug-to-antibody ratio. [1] * If necessary, perform a buffer exchange using a desalting column to ensure the antibody is in the correct buffer.

• Conjugation Reaction:

  • Prepare a stock solution of the activated drug-linker (e.g., SC-VC-PAB-MMAE, which has a succinimidyl ester for reacting with amines) in an organic solvent like DMSO.

  • Add a calculated molar excess of the drug-linker to the antibody solution while gently vortexing. The molar ratio will need to be optimized to achieve the desired average DAR.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight, protected from light.

• Purification:

  • Remove unreacted drug-linker and other small molecules using a desalting column, tangential flow filtration (TFF), or size-exclusion chromatography (SEC). [12]

Cysteine-Based Conjugation

This strategy offers greater control over the conjugation site and DAR, leading to more homogeneous ADCs. It typically involves the reduction of the interchain disulfide bonds in the antibody's hinge region, followed by conjugation to the resulting free thiols. [13]

• Antibody Reduction:

  • Prepare the antibody at 1-10 mg/mL in a degassed conjugation buffer (e.g., PBS with EDTA, pH 7.0-7.5).

  • Add a reducing agent, such as tris(2-carboxyethyl)phosphine (TCEP) or dithiothreitol (DTT), to the antibody solution. The molar equivalents of the reducing agent will determine the extent of disulfide bond reduction and thus the number of available thiols for conjugation. [14][15] * Incubate the reaction at 37°C for 30-90 minutes. [16]

• Removal of Reducing Agent:

  • Immediately after reduction, remove the excess reducing agent by buffer exchange using a desalting column equilibrated with the conjugation buffer.

• Conjugation Reaction:

  • Prepare a stock solution of the maleimide-activated drug-linker (mc-vc-PABC-MMAE) in DMSO.

  • Add the drug-linker solution to the reduced antibody at a slight molar excess relative to the number of available thiols.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight, protected from light.

• Quenching (Optional):

  • To cap any unreacted maleimides, add a quenching agent such as N-acetylcysteine or cysteine.

• Purification:

  • Purify the ADC to remove unreacted drug-linker and quenching agent using methods described for lysine-based conjugation.

dot

Caption: Comparison of cysteine and lysine-based conjugation workflows.

Purification and Characterization of Dolastatin 10 ADCs

Rigorous purification and characterization are essential to ensure the quality, safety, and efficacy of the final ADC product.

Purification

The primary goal of purification is to remove unconjugated drug-linker, residual solvents, and any protein aggregates.

Purification Technique	Principle	Application Notes
Size-Exclusion Chromatography (SEC)	Separation based on molecular size.	Effective for removing small molecules and can also separate monomers from aggregates. [12]
Tangential Flow Filtration (TFF)	Diafiltration to exchange buffer and remove small molecules.	A scalable method suitable for larger-scale production. [12]
Hydrophobic Interaction Chromatography (HIC)	Separation based on hydrophobicity.	Can be used for both purification and characterization to separate species with different DARs.
Membrane Chromatography	Utilizes membrane adsorbers for clearance of impurities.	A rapid and efficient method for polishing ADCs. [17]

Characterization

A suite of analytical techniques is employed to characterize the ADC and determine critical quality attributes.

Analytical Technique	Parameter Measured	Key Considerations
Hydrophobic Interaction Chromatography (HIC)	Drug-to-Antibody Ratio (DAR) and distribution of drug-loaded species.	A robust method for routine DAR analysis. The hydrophobicity of the ADC increases with the number of conjugated payloads. [][19]
Mass Spectrometry (MS)	Intact mass of the ADC, DAR, and confirmation of conjugation sites.	Can be performed under native or denaturing conditions. Native MS preserves the non-covalent interactions of the ADC. [2][6]
Size-Exclusion Chromatography (SEC)	Aggregation and fragmentation.	Essential for assessing the stability and homogeneity of the ADC preparation.
UV-Vis Spectroscopy	Protein concentration and average DAR.	A simpler method for estimating average DAR, but less precise than HIC or MS.
In Vitro Cytotoxicity Assays	Potency and target-specific killing of the ADC.	Typically performed using cell lines that express the target antigen. [10][20]

• Instrumentation: A high-performance liquid chromatography (HPLC) system equipped with a UV detector.

• Column: A HIC column (e.g., Butyl-NPR, TSKgel Butyl-NPR).

• Mobile Phases:

  • Mobile Phase A: High salt buffer (e.g., 1.5 M ammonium sulfate in 50 mM sodium phosphate, pH 7.0).

  • Mobile Phase B: Low salt buffer (e.g., 50 mM sodium phosphate, pH 7.0).

• Gradient: A linear gradient from high salt (Mobile Phase A) to low salt (Mobile Phase B) is used to elute the different ADC species.

• Data Analysis: The different drug-loaded species (DAR0, DAR2, DAR4, etc.) will elude as separate peaks. The average DAR is calculated from the relative peak areas of each species. [] Average DAR Calculation:

Average DAR = Σ (% Peak Area of each species × DAR of that species) / 100

Troubleshooting and Scale-Up Considerations

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low Conjugation Efficiency	Suboptimal reaction conditions (pH, temperature, time); poor quality of reagents.	Optimize reaction parameters; ensure the freshness and purity of reagents. []
High Levels of Aggregation	Hydrophobicity of the payload; unfavorable buffer conditions during conjugation.	Use stabilizing excipients; consider immobilization of the antibody on a solid support during conjugation. [11]
Inconsistent DAR	Variability in the reduction step; inconsistent reaction conditions.	Precisely control the amount of reducing agent and reaction time; ensure consistent mixing.
Premature Drug Release	Instability of the linker.	For maleimide-thiol conjugates, ensure complete reaction and consider next-generation maleimides with improved stability.

Scale-Up Considerations

Transitioning from laboratory-scale to manufacturing-scale ADC production requires careful consideration of several factors:

• Process Parameters: Reaction stoichiometry, pH, temperature, mixing, and reaction time must be tightly controlled and validated. [16]* Equipment: The design of reactors and purification systems must be suitable for the scale of production and ensure containment of highly potent compounds. [5]* Safety: Robust safety protocols are essential to protect personnel from exposure to cytotoxic payloads.

• Regulatory Compliance: Manufacturing processes must adhere to Good Manufacturing Practice (GMP) guidelines. [5]

Conclusion

The conjugation of Dolastatin 10 derivatives to monoclonal antibodies is a multifaceted process that requires a deep understanding of protein chemistry, linker technology, and analytical characterization. The protocols and insights provided in this guide are intended to equip researchers with the knowledge to successfully design, synthesize, and evaluate novel ADCs. As the field continues to evolve, the development of more sophisticated conjugation strategies and linker technologies will further enhance the therapeutic potential of these powerful anticancer agents.

References

• BiCell Scientific®. Antibody MMAE Conjugation (Lysine) Kit.

• Nortcliffe, C. (2022, July 13). The use of mass spectrometry to aid ADC development [Video]. YouTube.

• Pharmaceutical Technology. (2018, October 23). Overcoming Challenges in ADC Bioconjugation at Commercial Scale.

• BroadPharm. (2022, January 18). Protocol for ADC Conjugation by TCEP Reduction with Maleimide Drug Linker.

• BOC Sciences. Antibody Conjugation Protocols: A Complete Step-by-Step Guide.

• BenchChem. An In-depth Technical Guide to Cleavable Linkers in Antibody-Drug Conjugates.

• Thermo Fisher Scientific. High Resolution Mass Spectrometry of Antibody Drug Conjugates Using Orbitrap Mass Analyzer.

• Albericio, F., & et al. (2022). Practical Protocols for Solid-Phase Peptide Synthesis 4.0. Materials, 15(15), 5427.

• BOC Sciences. Overcoming ADC Conjugation Efficiency & Stability Challenges.

• Mabion. (2026, January 13). Scaling Antibody Production for ADC Programs.

• Pettit, G. R., & et al. (2000). Specific Activities of Dolastatin 10 and Peptide Derivatives against Cryptococcus neoformans. Antimicrobial Agents and Chemotherapy, 44(7), 1779–1783.

• BenchChem. Application Notes and Protocols for In Vitro Cytotoxicity Assessment of Antibody-Drug Conjugates using MTT and XTT Assays.

• Medicilon. (2024, March 26). Analysis Method for Drug-to-Antibody Ratio (DAR) of Antibody-drug Conjugates.

• Waters Corporation. Analysis of Antibody Drug Conjugates (ADCs) by Native Mass Spectrometry on the BioAccord System.

• Agilent Technologies. (2016). Size Exclusion Chromatography/ Mass Spectrometry Analysis of Antibody Drug Conjugates Using the Agilent 1260 Infinity II Bio-Inert LC.

• Valente, K. N., & et al. (2020). Development of a Single-Step Antibody–Drug Conjugate Purification Process with Membrane Chromatography. Membranes, 10(11), 329.

• Jones, M. W., & et al. (2021). Site-selective lysine conjugation methods and applications towards antibody–drug conjugates. Chemical Communications, 57(80), 10215-10228.

• Gao, G., & et al. (2021). Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. Marine Drugs, 19(2), 94.

• Kovtun, Y. V., & et al. (2016). Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research. Bioconjugate Chemistry, 27(10), 2544–2550.

• WuXi Biology. Evaluation of the efficacy of ADC in vitro and in vivo.

• AAPPTEC. Guide to Solid Phase Peptide Synthesis.

• BenchChem. An In-depth Technical Guide to the Val-Cit-PABC Cleavable Linker: Mechanism of Action and Core Principles.

• ResearchGate. (2023). General synthetic route for the linker-MMAE conjugate (compound 6).

• Waters Corporation. Automated Quantitative Analysis of Antibody Drug Conjugates Using an Accurate Mass Screening Workflow in the UNIFI Scientific Information System.

• Creative Biolabs. Determination of ADC Cytotoxicity.

• ACS Omega. (2018). Synthesis and Evaluation of Linear and Macrocyclic Dolastatin 10 Analogues Containing Pyrrolidine Ring Modifications.

• Parexel. (2025, February 26). Best practices for manufacturing Antibody Drug Conjugates (ADCs).

• Bio-Synthesis. (2022, April 13). Peptide Linkers and Linker Peptides for Antibody Drug Conjugates (ADCs), Fusion Proteins, and Oligonucleotides.

• ResearchGate. (2021). Current approaches for the purification of antibody–drug conjugates.

• ResearchGate. (2022). Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs.

• Oxford Academic. (2023). A review of conjugation technologies for antibody drug conjugates.

• PLOS ONE. (2021). Bioprocess development of antibody-drug conjugate production for cancer treatment.

• BOC Sciences. Auristatin | ADC Cytotoxin.

• ResearchGate. (2019). Sample Preparation for LC‐MS Bioanalysis of Antibody–Drug Conjugates.

• LCGC International. (2019, June 1). Denaturing and Native Size-Exclusion Chromatography Coupled to High-Resolution Mass Spectrometry for Detailed Characterization of Monoclonal Antibodies and Antibody–Drug Conjugates.

• Creative Biolabs. (2021). Determination of ADC Cytotoxicity in Immortalized Human Cell Lines.

• Google Patents. (2017). Drug-linker conjugate pharmaceutical compositions.

• American Pharmaceutical Review. (2015, July 31). Hydrophobic Interaction Chromatography for Antibody Drug Conjugate Drug Distribution Analysis.

• ACS Publications. (2023). Recent Advances in Peptide Linkers for Antibody-Drug Conjugates.

• Pharmaceutical Technology. (2017, November 2). Tackling Aggregation Challenges in ADC Production.

• ResearchGate. (2020). In vitro assays for each ADC. Cytotoxicity assays on (a) MCF-7 (HER2 negative cell line) and (b) BT-474 (HER2 positive cell line).

• UC Davis. (2003). Synthesis of hydrophilic and flexible linkers for peptide derivatization in solid phase.

• PMC - NIH. (2021). Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity.

• Agilent. (2018). Analysis of ADCs Using HIC with the Agilent 1290 Infinity II Bio LC System.

Sources

• 1. herbmedpharmacol.com [herbmedpharmacol.com]
• 2. youtube.com [youtube.com]
• 3. Best practices for manufacturing Antibody Drug Conjugates (ADCs) | Parexel [parexel.com]
• 4. lebrilla.faculty.ucdavis.edu [lebrilla.faculty.ucdavis.edu]
• 5. Scaling Antibody Production for ADC Programs - Mabion [mabion.eu]
• 6. lcms.cz [lcms.cz]
• 7. agilent.com [agilent.com]
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• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pharmtech.com [pharmtech.com]
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• 15. Specific Activities of Dolastatin 10 and Peptide Derivatives against Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
• 16. biopharminternational.com [biopharminternational.com]
• 17. Analyzing protein conjugation reactions for antibody‐drug conjugate synthesis using polarized excitation emission matrix spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pharmacognosy.us [pharmacognosy.us]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Preparation of Dolastatin 10 Trifluoroacetate for In Vivo Efficacy Studies

Abstract & Scope

Dolastatin 10 (Dol-10) is a potent pentapeptide antimitotic agent originally isolated from Dolabella auricularia.[1][2][3][4][5][6] It functions by binding to the vinca domain of tubulin, inhibiting microtubule assembly with sub-nanomolar potency (

) [1]. Due to its extreme potency and hydrophobicity, the preparation of Dolastatin 10 trifluoroacetate (TFA) stock solutions for in vivo administration presents unique challenges. Improper formulation can lead to compound precipitation ("crashing out"), adsorption to plasticware, or significant dosing errors that compromise study reproducibility.

This guide details a standardized, self-validating protocol for preparing Dolastatin 10 TFA, transitioning from lyophilized powder to a stable Master Stock, and finally to a biocompatible Dosing Formulation suitable for Intravenous (IV) or Intraperitoneal (IP) administration in rodent models.

Material Specifications & Safety

Compound: Dolastatin 10 Trifluoroacetate Molecular Weight: ~785.1 g/mol (Free base) + TFA counterion mass. Physical State: White to off-white lyophilized powder. Storage: -20°C or -80°C, desiccated and protected from light.

Critical Safety Warning

Dolastatin 10 is a cytotoxic payload often used in Antibody-Drug Conjugates (ADCs). It is active at picomolar concentrations.[7]

• Containment: All weighing and solubilization must occur in a certified Chemical Fume Hood or Class II Biological Safety Cabinet.

• PPE: Double nitrile gloves, lab coat with elastic cuffs, and eye protection are mandatory.

• Decontamination: Surfaces should be cleaned with 10% bleach followed by 70% ethanol to degrade peptide residues.

Formulation Strategy: The "Co-Solvent" Approach

Dolastatin 10 is highly lipophilic. Direct dissolution in aqueous buffers (PBS, Saline) often results in micro-precipitation that is invisible to the naked eye but drastically reduces bioavailability.

To ensure solubility and physiological tolerance, we utilize a Co-Solvent System :

• Primary Solvent (Solubilizer): Anhydrous DMSO (Dimethyl sulfoxide). Dissolves the peptide completely.

• Cosolvent (Stabilizer): PEG300 or PEG400 (Polyethylene glycol). Prevents precipitation upon contact with water.

• Surfactant (Dispersant): Tween 80 (Polysorbate 80). Reduces surface tension and prevents adsorption to tubing/syringes.

• Diluent (Bulk): Sterile Saline (0.9% NaCl) or PBS.

Recommended Vehicle Composition: 5% DMSO / 30% PEG300 / 5% Tween 80 / 60% Saline [1]

Protocol 1: Preparation of Master Stock (1 mg/mL)

Goal: Create a high-concentration, sterile, stable stock in 100% organic solvent.

• Equilibration: Remove the Dolastatin 10 TFA vial from the freezer and allow it to warm to room temperature (RT) for 30 minutes inside a desiccator. Why? Opening a cold vial introduces condensation, causing hydrolysis.

• Weighing: Accurately weigh the powder. For high precision, weigh the entire content of a small vial (e.g., 1 mg or 5 mg) by difference rather than scooping out powder.

• Solubilization: Add Anhydrous DMSO to achieve a concentration of 1.0 mg/mL .

  • Calculation: If mass = 1.05 mg, add 1.05 mL DMSO.

  • Technique: Vortex gently for 30 seconds. Inspect visually for clarity.

• Sterilization (Optional at this stage): If the powder was not sterile, filter this DMSO stock through a 0.2 µm PTFE or Nylon syringe filter .

  • Note: Do not use Cellulose Acetate (CA) or PES for 100% DMSO as they may degrade or leach.

• Aliquot & Storage: Dispense into amber glass vials (or high-grade polypropylene cryovials). Store at -80°C . Stable for >6 months. Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Dosing Solution

Goal: Dilute Master Stock into the aqueous vehicle without precipitation.

Target Dose Example: 100 µg/kg Animal: Mouse (20 g) Injection Volume: 10 mL/kg (0.2 mL per mouse) Required Concentration: 10 µg/mL

Step-by-Step Mixing Order (Critical)

The order of addition prevents the "Solvent Shock" that causes precipitation. Always move from Organic

Aqueous .

• Calculate Volumes: Determine the total volume needed (N animals + 20% overage).

• Prepare Vehicle Intermediate: In a clean tube, mix the PEG300 and Tween 80 . Vortex until homogenous.

• Add Drug: Pipette the required volume of Dolastatin 10 Master Stock (DMSO) directly into the PEG/Tween mixture. Vortex immediately.

  • Result: You now have a concentrated drug solution in organic solvents (DMSO/PEG/Tween).

• Add Aqueous Diluent: Slowly add warm (37°C) Sterile Saline to the mixture while vortexing.

  • Why warm? Reduces viscosity of PEG and improves solubility kinetics.

• Final Mix: Invert gently 10 times. Inspect for precipitate (cloudiness). The solution should be clear.

Dosing Calculation Table (Based on 10 mL/kg Injection Volume)

Target Dose ( )	Mouse Weight (g)	Inj. Vol (mL)	Req. Conc ( )	Dilution Factor (from 1 mg/mL Stock)	Preparation (for 1 mL Total)
10	20	0.2	1.0	1:1000	Requires intermediate dilution
50	20	0.2	5.0	1:200	5 Stock + 995 Vehicle
100	20	0.2	10.0	1:100	10 Stock + 990 Vehicle
400 (MTD)	20	0.2	40.0	1:25	40 Stock + 960 Vehicle

Note: If the required DMSO volume exceeds 5% (i.e., for doses >500 µg/kg), increase the stock concentration to 5 mg/mL to keep DMSO toxic limits in check.

Visual Workflows

Figure 1: Preparation Logic Flow

Caption: Workflow for converting solid Dolastatin 10 into a stable, precipitate-free dosing solution.

Figure 2: Vehicle Selection Decision Tree

Caption: Decision logic for vehicle selection based on concentration and administration route.

Quality Control & Validation

Before injecting valuable animal cohorts, validate your formulation:

• Visual Crash Test: Prepare a dummy tube of the final formulation. Let it sit at Room Temperature for 4 hours. Hold it against a dark background with a bright light (Tyndall effect). If you see scattering or sediment, the formulation is unstable.

• Concentration Verification (HPLC):

  • Column: C18 Reverse Phase.[4]

  • Mobile Phase: Acetonitrile/Water + 0.1% TFA.

  • Detection: UV at 220 nm (peptide bond).

  • Run the Master Stock vs. a known standard to confirm the 1 mg/mL concentration.

• pH Check: Spot 2

  of the final formulation on pH paper. It should be between pH 6.0 and 7.5. If too acidic (due to TFA), adjust the Saline component to PBS to provide buffering capacity.

References

• Pettit, G. R., et al.[7] "The isolation and structure of a remarkable marine animal antineoplastic constituent: dolastatin 10."[2][5][6][7] Journal of the American Chemical Society 109.22 (1987): 6883-6885. Link

• Bai, R., et al. "Dolastatin 10, a powerful cytostatic peptide derived from a marine animal.[6] Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain." Molecular Pharmacology 38.6 (1990): 888-895. Link

• Mirsalis, J. C., et al. "Toxicity of dolastatin 10 in mice, rats and dogs and its clinical relevance." Cancer Chemotherapy and Pharmacology 44.5 (1999): 395-402. Link

• TargetMol.[1] "Dolastatin 10 - Product Description & Solubility." TargetMol Chemicals. Accessed 2023.[8] Link

• National Cancer Institute (NCI). "Dolastatin 10 Drug Dictionary." Cancer.gov. Link

Sources

• 1. Dolastatin 10 | Microtubule Associated | TargetMol [targetmol.com]
• 2. Phase I trial of dolastatin-10 (NSC 376128) in patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. mdpi.com [mdpi.com]
• 6. Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dolastatin 10, a powerful cytostatic peptide derived from a marine animal. Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biosynthesis of Dolastatin 10 in Marine Cyanobacteria, a Prototype for Multiple Approved Cancer Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Using Dolastatin 10 trifluoroacetate as a reference standard in ADC development

Application Note: Dolastatin 10 Trifluoroacetate as a Potency & Mechanistic Benchmark in Auristatin-Based ADC Development

Abstract

This technical guide outlines the critical utility of Dolastatin 10 trifluoroacetate (TFA) as a reference standard in the development of Antibody-Drug Conjugates (ADCs). While Dolastatin 10 itself proved too toxic for clinical monotherapy, it remains the structural and functional archetype for the clinically successful auristatin payloads (MMAE, MMAF).[1] This protocol details the handling, solubilization, and experimental application of Dolastatin 10 TFA in in vitro cytotoxicity benchmarking and tubulin polymerization assays, providing a rigorous baseline for validating novel ADC payloads.

Introduction: The Archetype of Auristatins

In the landscape of ADC development, Monomethyl Auristatin E (MMAE) and Monomethyl Auristatin F (MMAF) are ubiquitous payloads, featuring in approved therapies like Brentuximab vedotin and Polatuzumab vedotin. However, these molecules are synthetic derivatives of a naturally occurring parent compound: Dolastatin 10 .[1]

Dolastatin 10 is a linear pentapeptide originally isolated from the sea hare Dolabella auricularia.[1][2][3] It binds to the Vinca domain of tubulin with sub-nanomolar affinity, inhibiting microtubule polymerization more potently than vinblastine.

Why use Dolastatin 10 TFA in ADC Development?

• Maximum Potency Benchmark: Dolastatin 10 represents the "theoretical maximum" cytotoxicity for this class of molecules. If your released payload (e.g., MMAE) exceeds Dolastatin 10's IC50, it suggests off-target effects or assay artifacts.

• Mechanistic Validation: It serves as the positive control for ensuring that a novel linker-payload system retains the specific tubulin-binding mechanism of action (MoA).

• Solubility & Stability: The trifluoroacetate (TFA) salt form is preferred over the free base for laboratory applications due to enhanced aqueous solubility and stability during stock preparation.

Structural Lineage & Logic

The following diagram illustrates the structural evolution from the parent Dolastatin 10 to the linker-ready ADC payloads.

Figure 1: The structural evolution from Dolastatin 10 to functional ADCs.[4] Dolastatin 10 serves as the biological reference point for the payload class.

Material Science: Handling & Properties

Dolastatin 10 is extremely potent (picomolar toxicity). Strict safety protocols are non-negotiable.

Table 1: Physical Properties & Storage

Parameter	Specification
Compound Name	Dolastatin 10 Trifluoroacetate
CAS Number	110417-88-4 (Free base) / Salt form varies
Molecular Weight	~785.1 g/mol (Free base) + TFA counterion mass
Solubility	DMSO (≥10 mg/mL); Ethanol (Low); Water (Poor, unless TFA salt)
Storage (Powder)	-20°C or -80°C, desiccated, protected from light
Stability (Solution)	Unstable in aqueous solution.[2] Use fresh or store DMSO stocks at -80°C (<1 month).
Toxicity Class	High Cytotoxin .[3] LD50 (mice, i.v.) ~300 µg/kg.

Handling Protocol

• Personal Protective Equipment (PPE): Double nitrile gloves, lab coat with cuffed sleeves, and respiratory protection (fume hood mandatory).

• Surface Adsorption: Dolastatin 10 is hydrophobic and "sticky."

  • Do not use standard polystyrene serological pipettes for low-concentration dilutions.

  • Use low-binding polypropylene tips and glass vials for stock solutions.

• Solubilization:

  • Dissolve the TFA salt powder in 100% DMSO to create a 1 mM Stock Solution .

  • Vortex vigorously. If particulates persist, sonicate for 30 seconds in a water bath.

  • Critical: Avoid repeated freeze-thaw cycles. Aliquot into single-use glass vials.

Application 1: Cytotoxicity Benchmarking (The "Gold Standard" Assay)

In this assay, Dolastatin 10 acts as the internal standard to normalize the potency of your ADC's released payload (e.g., free MMAE).

Objective: Determine the Relative Potency Factor (RPF) of a novel payload against Dolastatin 10.

Protocol: 96-Hour Cell Viability Assay

Materials:

• Tumor Cell Line (e.g., SK-BR-3 or HL-60)

• Reference: Dolastatin 10 TFA (1 mM DMSO stock)

• Test Article: Free Payload (e.g., MMAE) or Intact ADC

• Detection Reagent: CellTiter-Glo® (Promega) or MTT

Step-by-Step Workflow:

• Cell Seeding:

  • Seed tumor cells in 96-well white-walled plates (opaque for luminescence).

  • Density: 2,000–5,000 cells/well (cell line dependent).

  • Incubate 24h at 37°C / 5% CO2 to allow attachment.

• Drug Dilution (The Logarithmic Series):

  • Prepare a semi-log dilution series of Dolastatin 10 in culture media.

  • Range: Start at 100 nM down to 0.001 nM (10-point curve).

  • Note: Ensure final DMSO concentration is <0.5% in all wells to prevent solvent toxicity.

• Treatment:

  • Aspirate old media (for adherent cells) or add 2x concentrated drug (for suspension cells).

  • Incubate for 72 to 96 hours . Rationale: Tubulin inhibitors require multiple cell division cycles to induce apoptosis.

• Readout:

  • Add CellTiter-Glo reagent (1:1 ratio). Shake for 2 mins.

  • Read Luminescence on a plate reader.

• Data Analysis:

  • Fit data to a 4-parameter logistic (4PL) non-linear regression model.

  • Calculate IC50.[4][5]

Expected Results (Validation Criteria):

• Dolastatin 10 IC50: Should fall between 0.01 nM – 0.5 nM (depending on cell line).

• MMAE IC50: Typically 2-5x higher (less potent) than Dolastatin 10.

• If Dolastatin 10 IC50 > 1 nM: Suspect compound degradation or cell line resistance (MDR1 efflux pump overexpression).

Application 2: Mechanism of Action (Tubulin Polymerization)

ADCs using auristatins must prove they disrupt microtubule dynamics. Dolastatin 10 is the positive control for inhibition of assembly .

Mechanism: Dolastatin 10 binds to the β-tubulin subunit near the Vinca domain (distinct from the Taxol site). It prevents the formation of microtubules, leading to G2/M cell cycle arrest.[6][7]

Figure 2: Mechanism of Action. Dolastatin 10 prevents tubulin from polymerizing into microtubules.[1][2][5][6][8]

Protocol: Fluorescence-Based Tubulin Polymerization Assay

Materials:

• Purified Porcine Brain Tubulin (>99% pure).

• GTP (Guanosine Triphosphate).

• Fluorescent Reporter (DAPI or specialized tubulin stain).

• Dolastatin 10 TFA (Control Inhibitor).

• Paclitaxel (Control Enhancer - optional contrast).

Workflow:

• Preparation: Keep all reagents on ice (4°C). Tubulin polymerizes spontaneously at >30°C.

• Mixture: In a black 96-well half-area plate, mix:

  • Tubulin (2 mg/mL final).

  • GTP (1 mM).

  • Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA).

  • Dolastatin 10 (3 µM final concentration).

• Initiation: Move plate to a pre-warmed (37°C) plate reader immediately.

• Kinetics: Measure fluorescence (Ex 360nm / Em 450nm) every 30 seconds for 60 minutes.

Interpretation:

• Vehicle Control: Shows a sigmoidal curve (Nucleation -> Elongation -> Steady State).

• Dolastatin 10: Shows a flat line (baseline fluorescence). No polymerization occurs.

• Self-Validation: If the Dolastatin 10 well shows increasing fluorescence, the drug is degraded, or the concentration is too low.

Troubleshooting & FAQs

Q1: My Dolastatin 10 IC50 is in the micromolar range (weak). Why?

• Cause: Likely precipitation or degradation. The free base is very insoluble in media.

• Fix: Ensure you are using the TFA salt . Verify the DMSO stock is fully solubilized (no crystals). Ensure the cells are not MDR1-positive (P-gp efflux pumps can eject auristatins).

Q2: Can I use Dolastatin 10 as an HPLC standard for MMAE?

• No. They are different molecules. MMAE has a monomethylamine terminus; Dolastatin 10 has a dimethylamine terminus. Their retention times and mass spectra (m/z) are different. Use Dolastatin 10 only as a biological comparator, not a chemical standard for MMAE quantitation.

Q3: Is the TFA counterion toxic to cells?

• At the nanomolar concentrations used for Dolastatin 10 (e.g., 1 nM), the amount of TFA is negligible and non-toxic. Toxicity is driven entirely by the pentapeptide.

References

• Discovery of Dolastatin 10: Pettit, G. R., et al. (1987).[3][5] "The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10."[1][4][7][8] Journal of the American Chemical Society.

• Mechanism of Action: Bai, R., et al. (1990). "Dolastatin 10, a powerful cytostatic peptide derived from a marine animal.[1][2][4][7][8][9] Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain."[3][7] Molecular Pharmacology.

• Development of Auristatins (MMAE): Senter, P. D., & Sievers, E. L. (2012). "The discovery and development of brentuximab vedotin for use in relapsed Hodgkin lymphoma and systemic anaplastic large cell lymphoma." Nature Biotechnology.

• Tubulin Binding Sites: Steinmetz, M. O., & Prota, A. E. (2018). "Microtubule-Targeting Agents: Strategies to Hijack the Cytoskeleton." Trends in Cell Biology.

• Clinical Toxicity Profile: Pitot, H. C., et al. (1999). "Phase I trial of dolastatin-10 in patients with advanced solid tumors."[8] Clinical Cancer Research.

Sources

• 1. Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dolastatin 10 | Microtubule Associated | TargetMol [targetmol.com]
• 3. biochempeg.com [biochempeg.com]
• 4. researchgate.net [researchgate.net]
• 5. Dolastatin 10, a powerful cytostatic peptide derived from a marine animal. Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Phase I trial of dolastatin-10 (NSC 376128) in patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Handling and Storage of Hygroscopic Dolastatin 10 TFA Salt

Abstract

Dolastatin 10, a potent antimitotic pentapeptide and the structural precursor to widely used ADC payloads (MMAE/MMAF), presents unique challenges in the laboratory. Supplied typically as a Trifluoroacetic Acid (TFA) salt to enhance solubility and purification, the compound is inherently hygroscopic . Improper handling leads to rapid moisture absorption, resulting in erroneous weighing (under-dosing), hydrolysis-driven degradation, and inconsistent experimental data. This guide provides a rigorous, self-validating protocol for the storage, equilibration, and solubilization of Dolastatin 10 TFA salt, ensuring stoichiometric accuracy and personnel safety.

Material Science: The Hygroscopic Challenge

The TFA Salt Paradox

Dolastatin 10 is naturally hydrophobic. To facilitate purification via HPLC and improve solubility in organic solvents, it is supplied as a TFA salt.[1] However, the trifluoroacetate counterion is highly hygroscopic.

• Mechanism: The salt form creates a lattice that readily traps atmospheric water molecules.

• Impact on Stoichiometry: A "1 mg" sample of Dolastatin 10 TFA exposed to humid air can absorb 10–20% of its weight in water within minutes. If a researcher weighs 1 mg of this "wet" powder, they may effectively be dispensing only 0.8 mg of peptide, introducing a 20% systematic error in potency assays (IC50).

• Chemical Stability: Residual moisture, combined with the acidity of the TFA counterion, can catalyze hydrolysis of the peptide bonds over time, particularly at the N-terminal Dolavaline or C-terminal Dolaphenine residues.

Safety Profile (High Potency)

Dolastatin 10 is a sub-nanomolar tubulin inhibitor (IC50 ~0.03–0.5 nM in L1210 cells) [1, 2].

• Containment: It falls under SafeBridge Category 4 (or equivalent) handling requirements.

• Zero Tolerance: Inhalation of aerosolized powder during weighing is the highest risk vector. All powder handling must occur inside a certified chemical fume hood or powder isolator.

Protocol A: Storage and Thermal Equilibration

Objective: To retrieve the compound from cold storage without inducing condensation, which is the primary cause of peptide degradation.

Prerequisites:

• Desiccator cabinet (silica gel or active vacuum).

• Chemical Fume Hood.

• Nitrile gloves (double-gloved).

Workflow Diagram: The "Cold Chain to Bench"

Step-by-Step Procedure

• Long-Term Storage: Store lyophilized powder at -20°C (stable for 1 year) or -80°C (stable for 2 years) [1]. Ensure the vial is sealed with Parafilm to create a secondary moisture barrier.

• Retrieval: Remove the vial from the freezer. CRITICAL: DO NOT remove the cap or Parafilm yet.

• Equilibration: Place the sealed vial immediately into a desiccator at room temperature.

  • Why? If you open a -20°C vial in room air (approx. 50% humidity), water vapor will instantly condense on the cold powder. This "wet" powder will degrade during subsequent storage.

• Wait Time: Allow the vial to warm for at least 60 minutes . The vial surface must be dry and at ambient temperature before opening.

Protocol B: Anhydrous Solubilization

Objective: To prepare a stock solution that maintains stability and accurate concentration.

Reagents:

• Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).

  • Warning: Standard DMSO is hygroscopic. Use a fresh bottle or DMSO stored over molecular sieves.

  • Alternative: Anhydrous DMF (Dimethylformamide). Avoid water/ethanol for stock preparation.

Workflow Diagram: Solubilization Logic

Step-by-Step Procedure

• Calculations (The Salt Correction):

  • Check the Certificate of Analysis (CoA) for the Net Peptide Content (NPC) .

  • Formula:

    .

  • Example: You weigh 1.0 mg of powder.[1] The CoA states NPC is 85% (due to TFA/Water). You actually have 0.85 mg of Dolastatin 10.

  • Adjust solvent volume based on the 0.85 mg value to achieve the correct Molar concentration.

• Solvation:

  • Open the equilibrated vial in the fume hood.

  • Add Anhydrous DMSO to achieve a stock concentration of 10 mM (approx. 7.8 mg/mL).

  • Note: Dolastatin 10 is soluble in DMSO up to ~100 mg/mL [1].

  • Vortex gently or sonicate briefly until the solution is perfectly clear.

• Aliquoting (The "Single-Use" Rule):

  • Never store the bulk stock solution at 4°C.

  • Immediately divide the stock into small aliquots (e.g., 10–50 µL) in high-quality polypropylene or glass vials.

  • Reasoning: Repeated freeze-thaw cycles introduce moisture via condensation every time the tube is opened, degrading the sensitive peptide.

• Storage of Solution:

  • Store aliquots at -80°C .

  • Stability: ~6 months at -80°C. Use aliquots within 1 day once thawed.

Quality Control & Troubleshooting

Concentration Verification

Because of the hygroscopic nature of the solid, gravimetric (weight-based) preparation is prone to error. For critical assays (e.g., ADC conjugation or precise IC50 determination), validate the concentration of your stock solution.

• Method: UV-Vis Spectrophotometry.

• Protocol: Dilute a small aliquot of the stock (e.g., 1:100) in Methanol or Ethanol.

• Measurement: Measure Absorbance at 220 nm (peptide bond) or use HPLC peak area integration against a known standard if available.

• Note: While Dolastatin 10 lacks Tryptophan/Tyrosine for convenient 280nm quantification, the peptide backbone absorbs strongly at 210-220nm.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Precipitate in Stock	Wet DMSO or "Salting Out"	Use fresh Anhydrous DMSO . Warm gently to 37°C.
Loss of Potency	Hydrolysis via Moisture	Check if stock was freeze-thawed multiple times. Prepare fresh stock.
Inconsistent IC50	Weighing Error (Hygroscopic)	Use the NPC correction factor from the CoA. Do not assume 100% peptide content.
Yellowing of Powder	Oxidation	Discard. Ensure storage was protected from light and air (argon overlay recommended).

References

• PubChem. Dolastatin 10 Compound Summary. National Library of Medicine. [Link][2]

• SafeBridge Consultants. The evaluation and safe handling of ADCs and their toxic payloads.[3] Cleanroom Technology. [Link]

• Lonza. How to Safely Handle Your Antibody Drug Conjugate. [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. upload.wikimedia.org [upload.wikimedia.org]
• 3. The evaluation and safe handling of ADCs and their toxic payloads: Part 1 [cleanroomtechnology.com]

Technical Notes & Optimization

Navigating the Challenges of Dolastatin 10 Trifluoroacetate Formulation: A Technical Support Guide

From the desk of the Senior Application Scientist

Welcome, researchers and drug development professionals. Dolastatin 10, a potent antimitotic peptide originally isolated from the sea hare Dolabella auricularia, stands as a cornerstone in the development of targeted cancer therapies, most notably as a cytotoxic payload in Antibody-Drug Conjugates (ADCs).[1][2][3] Its power, however, is matched by a significant formulation challenge: its inherent hydrophobicity and consequent low water solubility.[4][5] This guide is designed to serve as your dedicated technical support resource for troubleshooting the common, yet often frustrating, issue of Dolastatin 10 trifluoroacetate (TFA) precipitation in aqueous buffers.

The trifluoroacetate salt is a common counterion present from the solid-phase synthesis and purification processes of the peptide.[6] While essential for handling the lyophilized product, both the hydrophobic nature of the peptide and the presence of the TFA counterion can contribute to solubility issues when transitioning to aqueous systems required for biological assays. This guide provides a structured, question-and-answer-based approach to help you understand the underlying causes of precipitation and implement effective, scientifically-grounded solutions.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses the most common initial hurdles faced by researchers when working with Dolastatin 10 TFA.

Q1: I tried to dissolve my Dolastatin 10 TFA directly in my aqueous buffer (e.g., PBS) and it immediately turned cloudy or precipitated. What went wrong?

A: This is the most common issue and stems directly from the highly hydrophobic nature of the Dolastatin 10 peptide.[4][5] Direct dissolution in an aqueous medium is energetically unfavorable. The hydrophobic peptide molecules will self-associate and aggregate to minimize their contact with water, leading to the formation of visible precipitates. The trifluoroacetate counter-ion can also influence this process.

The key takeaway is that a "like dissolves like" principle applies. A highly hydrophobic compound requires an organic solvent to first create a concentrated stock solution before it can be introduced into an aqueous environment.

Q2: What is the recommended initial solvent for creating a Dolastatin 10 TFA stock solution?

A: The universally recommended solvent for initial solubilization is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[7][8][9][10] Dolastatin 10 is highly soluble in DMSO, with concentrations of up to 100 mg/mL being achievable.[7] Other polar aprotic organic solvents such as Dimethylformamide (DMF) or Acetonitrile (ACN) can also be used, but DMSO is the most common and effective starting point.[8][10]

Solvent	Recommended Use	Notes
DMSO	Primary choice for initial stock solution	High solubility.[7] Ensure it is anhydrous to prevent introducing water prematurely.
DMF	Alternative to DMSO	Can be useful if DMSO is incompatible with downstream applications.
Ethanol	Co-solvent	Can be used as a co-solvent in the final aqueous solution.
Acetonitrile	Alternative to DMSO	Another potential alternative organic solvent.

Q3: I have a stock solution in DMSO. How do I dilute it into my aqueous buffer without it precipitating?

A: This is a critical step that requires a specific technique. Rapidly adding the aqueous buffer to your DMSO stock, or "dumping" the DMSO stock into the buffer, will cause localized high concentrations of Dolastatin 10 that will immediately precipitate.

The correct method is a slow, dropwise addition of the DMSO stock into the vortexing or rapidly stirring aqueous buffer.[8][10] This ensures that the small volume of DMSO stock is rapidly dispersed, preventing the peptide from reaching a concentration that would lead to aggregation.

Q4: Can I use sonication or heating to get my precipitated Dolastatin 10 back into solution?

A: While sonication can help break up aggregates and enhance the initial dissolution in an organic solvent, it is generally not an effective or recommended method for redissolving precipitated peptide in an aqueous buffer.[8][9] The underlying thermodynamic insolubility remains the primary issue. Excessive sonication can also generate heat, which may degrade the peptide. Similarly, while gentle warming can sometimes aid in dissolving substances, it is often a temporary fix for hydrophobic peptides and may not be suitable for maintaining stability, especially for temperature-sensitive biological assays.

Part 2: In-Depth Troubleshooting and Formulation Guide

This section provides a systematic approach to developing a robust aqueous formulation for Dolastatin 10 TFA and troubleshooting persistent precipitation issues.

Guide 1: A Step-by-Step Protocol for Successful Aqueous Formulation

This protocol outlines the best practices for preparing a working solution of Dolastatin 10 TFA for a typical in vitro experiment.

Step 1: Preparation of the Primary Organic Stock Solution

• Objective: To create a high-concentration, stable stock of Dolastatin 10 TFA.

• Protocol:

  • Allow the lyophilized Dolastatin 10 TFA vial to equilibrate to room temperature before opening to prevent condensation.

  • Add a precise volume of anhydrous, high-purity DMSO to the vial to achieve a stock concentration of 10-20 mM (e.g., 10-20 mg/mL).

  • Gently vortex or sonicate at room temperature until the peptide is fully dissolved. Visually inspect for any particulates.

  • Aliquot the stock solution into smaller volumes in low-protein-binding tubes and store at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles.

Step 2: The Critical Dilution into Aqueous Buffer

• Objective: To dilute the DMSO stock into the final aqueous buffer while avoiding precipitation.

• Protocol:

  • Determine the final desired concentration of Dolastatin 10 and the maximum tolerable final concentration of DMSO for your experiment (typically <0.5% for cell-based assays).[8][11]

  • Place the required volume of your final aqueous buffer (e.g., cell culture medium, PBS) into a sterile tube.

  • While vigorously vortexing or stirring the aqueous buffer, slowly add the required volume of the DMSO stock solution drop-by-drop.

  • Continue vortexing for another 30-60 seconds after the addition is complete to ensure thorough mixing.

  • Visually inspect the final solution for any signs of cloudiness or precipitation.

Caption: Troubleshooting logic tree for addressing Dolastatin 10 precipitation.

Part 3: Final Considerations and Best Practices

• pH and Buffer Choice: While Dolastatin 10 is a neutral peptide, the pH of your buffer can still influence its stability and the effectiveness of certain excipients. It is always best to prepare your working solutions fresh. If storage is necessary, sterile filter the solution and store at 4°C for short-term use, but always perform a visual inspection before use.

• Material Compatibility: Use low-protein-binding polypropylene tubes and pipette tips to minimize loss of the peptide due to adsorption to surfaces, especially at low concentrations.

• Counterion Exchange: For advanced applications where the TFA counterion itself is suspected of causing issues (e.g., altering cell behavior), protocols exist for exchanging TFA for another counterion like acetate or hydrochloride. [12]However, this is a complex process that should only be undertaken with a clear rationale and appropriate analytical capabilities.

By understanding the physicochemical properties of Dolastatin 10 TFA and applying a systematic, stepwise approach to its formulation, researchers can overcome the challenge of aqueous precipitation and ensure the reliability and reproducibility of their experimental results.

References

• TargetMol. (n.d.). Dolastatin 10.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9810929, Dolastatin 10.
• Singh, S. B., & Pettit, G. R. (2022). Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs.
• Pitot, H. C., et al. (1997). Phase I trial of dolastatin-10 (NSC 376128) in patients with advanced solid tumors. Clinical Cancer Research, 3(9), 1547-1553.
• Gao, G., Wang, Y., Hua, H., Li, D., & Tang, C. (2021). Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. Marine Drugs, 19(7), 363.
• Bai, R., et al. (2000). Sustained intracellular retention of dolastatin 10 causes its potent antimitotic activity. Biochemical Pharmacology, 59(5), 565-573.
• Cragg, G. M., & Newman, D. J. (2021). HOT TOPICS IN PHARMACOGNOSY: The Evolution of Dolastatin 10 Derivatives as Sources of ADC Warheads. ASP Newsletter.
• Pettit, G. R. (2021).
• Bai, R., et al. (2021). Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. Marine Drugs, 19(7), 363.
• Gao, G., et al. (2021). Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry.
• BioCat GmbH. (n.d.). Peptide Handling Guideline.
• GenScript. (n.d.). Guidelines for Dissolving Peptides.
• JPT Peptide Technologies. (n.d.). Peptide Solubilization.
• LifeTein. (n.d.). How to dissolve, handle and store synthetic peptides.
• Luesch, H., et al. (2002). Isolation of Dolastatin 10 from the Marine Cyanobacterium Symploca Species VP642 and Total Stereochemistry and Biological Evaluation of Its Analogue Symplostatin 1.
• Singh, S. B., & Pettit, G. R. (2022).
• Wikimedia Commons. (n.d.). DOLASTATIN-10.
• ResearchGate. (2022). Further dilute DMSO dissolved hydrophobic peptides?.
• Doron, H., et al. (2018).
• Ström, A., et al. (2005). Influence of surfactants upon protein/peptide adsorption to glass and polypropylene. Journal of Pharmaceutical Sciences, 94(3), 592-601.
• Liu, M., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. PubMed.
• Agrawal, N. J., et al. (2012). Factors affecting the physical stability (aggregation) of peptide therapeutics. Advanced Drug Delivery Reviews, 64(1), 1-13.
• Popa, G., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central.
• BOC Sciences. (n.d.). Cyclodextrin Solutions for API Solubility Boost.
• Liu, M., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. JoVE.
• Fraser, P. E., et al. (1998). Trifluoroacetic acid pretreatment reproducibly disaggregates the amyloid β-peptide.
• Ren, Y., et al. (2017).
• Zhang, Y., et al. (2019). Formulation Composition and Process Affect Counterion for CSP7 Peptide. PubMed Central.
• Pettit, G. R., et al. (2000).
• Liu, M., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. JoVE.
• Sigma-Aldrich. (n.d.). Storage and Handling Synthetic Peptides.
• Thermo Fisher Scientific. (n.d.). AN 115: Determination of Trifluoroacetic Acid (TFA) in Peptides.
• Patel, M. M., & Patel, D. M. (2014). Cyclodextrin in novel formulations and solubility enhancement techniques: a review. International Journal of Pharmaceutical Sciences and Research, 5(7), 2636.
• Google Patents. (1990). WO1990003784A1 - Cyclodextrin-peptide complexes.
• AAPPTec. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal.
• LifeTein. (2024). Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use.
• ResearchGate. (2019). (PDF) Effects of polymer chemistry, concentration, and pH on doxorubicin release kinetics from hydroxyapatite-PCL-PLGA composite.

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• 4. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dolastatin 10 | Microtubule Associated | TargetMol [targetmol.com]
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• 12. Formulation Composition and Process Affect Counterion for CSP7 Peptide - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing off-target toxicity of Dolastatin 10 trifluoroacetate in ADCs

Topic: Minimizing Off-Target Toxicity of Dolastatin 10 Trifluoroacetate in ADCs Document ID: TSC-DOL10-TFA-001 Status: Active / Senior Scientist Reviewed

Executive Summary

Dolastatin 10 is a picomolar-potency antimitotic pentapeptide. While it serves as the parent scaffold for clinically successful payloads (e.g., MMAE/MMAF), the use of the parent Dolastatin 10 Trifluoroacetate (TFA) salt presents unique challenges. Its extreme hydrophobicity drives aggregation-mediated toxicity (hepatotoxicity/neutropenia), and the acidic TFA counterion can destabilize antibodies during conjugation.

This guide addresses the specific chemical and biological hurdles of formulating Dolastatin 10 ADCs, moving beyond general advice to specific troubleshooting of the TFA salt form and hydrophobicity management .

Module 1: The Chemistry Interface (Handling the TFA Salt)

Issue: The Dolastatin 10 payload is supplied as a Trifluoroacetate (TFA) salt. Critical Risk: TFA is a strong acid. When the payload is dissolved and added to the antibody, it can cause a local pH shock, leading to antibody precipitation or inhibition of the conjugation reaction (especially for lysine-based chemistries which require deprotonated amines).

Troubleshooting Guide

Q1: My antibody precipitates immediately upon adding the Dolastatin 10 TFA solution. Why? Diagnosis: Localized Acidification. The TFA counterion dissociates, creating a low-pH microenvironment at the injection site. Most antibodies (IgGs) have an isoelectric point (pI) between 7.0 and 9.0; a sudden drop in pH can induce isoelectric precipitation.

Corrective Protocol:

• Buffer Capacity: Standard PBS (10 mM Phosphate) is often insufficient to buffer the TFA. Switch to a high-capacity buffer:

  • Recommended: 50–100 mM Borate or HEPES buffer (pH 8.0–8.5).

• Pre-Neutralization (The "Self-Validating" Step):

  • Dissolve Dolastatin 10 TFA in your organic solvent (DMSO/DMA).

  • Validation: Spot check the pH of this organic solution. If acidic, add a calculated equimolar amount of weak base (e.g., Triethylamine) to the organic phase before adding it to the antibody.

• Injection Technique: Do not add the payload in a single bolus. Use a syringe pump to add the payload solution slowly (e.g., 0.5 mL/min) into the rapidly stirring antibody solution to dissipate the acid/solvent immediately.

Q2: I am seeing low conjugation efficiency (low DAR) despite using excess payload. Diagnosis: Protonation of Reactive Groups. If you are performing lysine conjugation (NHS-ester), the reaction requires a deprotonated amine (NH2). The TFA salt can lower the pH below the pKa of the lysine

-amino group (~10.5), protonating it to NH3+ and blocking the reaction.

Corrective Protocol:

• pH Adjustment: Ensure the reaction mixture pH remains > 8.0 after the addition of the TFA salt.

• Salt Exchange: If possible, perform an anion exchange on the payload prior to use (exchange TFA for Acetate or Chloride), though buffering (as above) is usually sufficient and faster.

Module 2: Minimizing Hydrophobicity-Driven Toxicity

Issue: Dolastatin 10 is far more hydrophobic than many modern payloads. Critical Risk: Hydrophobic ADCs tend to form aggregates.[1][2][] These aggregates are recognized by Fc Gamma Receptors (FcγRs) and Mannose Receptors on macrophages and liver sinusoidal endothelial cells, leading to rapid clearance and severe hepatotoxicity (off-target).

Visualizing the Toxicity Cascade

Caption: The mechanism by which hydrophobic payloads like Dolastatin 10 induce off-target toxicity via aggregation and non-specific uptake.[4]

Troubleshooting Guide

Q3: My ADC is aggregating within 24 hours of storage. Diagnosis: "Greasy" Payload Exposure. The hydrophobic Dolastatin 10 molecules are likely interacting with each other on the surface of the antibody, pulling the proteins together.

Corrective Protocol:

• Limit DAR (Drug-Antibody Ratio): Do not aim for DAR 8. For Dolastatin 10, a DAR of 2–4 is often the "sweet spot" between potency and stability. High DAR species (DAR > 4) are exponentially more prone to aggregation.

• Hydrophilic Shielding (Linker Design):

  • Action: If you are using a standard Val-Cit linker, switch to a PEGylated linker (e.g., PEG4-Val-Cit-PABC-Dolastatin 10). The hydrophilic PEG chain acts as a mask, shielding the hydrophobic payload from the solvent and preventing protein-protein interaction.

• Formulation: Add solubilizing agents to the final formulation buffer.

  • Recommendation: 5–10% Trehalose or Sucrose (cryoprotectant) + 0.02% Polysorbate 80 (surfactant) to prevent aggregation.

Module 3: Purification & Characterization

Issue: Free Dolastatin 10 (unconjugated) is extremely toxic if injected systemically. Critical Risk: Incomplete removal of the free drug or the presence of "loosely bound" drug (non-covalent association) will cause an immediate spike in toxicity in in-vivo models.

Purification Strategy Comparison

Method	Efficacy for Dolastatin 10 Removal	Pros	Cons
Tangential Flow Filtration (TFF)	Moderate	Scalable; gentle on protein.	May not remove hydrophobic drug stuck to the membrane or protein surface.
Size Exclusion (SEC)	Good	Removes aggregates simultaneously.	Poor resolution for free drug if it interacts with the column matrix.
Hydrophobic Interaction (HIC)	Excellent	Separates by DAR (removes DAR 0 and Aggregates).	Requires high salt buffers (can precipitate some ADCs).
Ceramic Hydroxyapatite (CHT)	High	Excellent removal of aggregates and free drug.	Complex method development.

Q4: I purified my ADC, but I still see toxicity consistent with free drug. Diagnosis: Non-Covalent Association. Dolastatin 10 is sticky. It may be hydrophobically bound to the antibody surface without being chemically linked. TFF often fails to remove this "passenger" drug.

Corrective Protocol:

• The "Wash" Step: Include a wash step containing a small percentage of organic solvent (e.g., 5% propylene glycol) or a detergent (Polysorbate) during the purification capture phase to wash away non-covalently bound drug.

• Carbon/Charcoal Filtration: In extreme cases, passing the reaction mixture through activated charcoal filters can strip free hydrophobic drugs before the final polishing step (Note: This causes some yield loss).

Module 4: Linker Stability (The "Bystander" Risk)

Q5: The ADC works in vitro but shows no efficacy in vivo, only toxicity. Diagnosis: Premature Linker Cleavage. If the linker cleaves in the bloodstream before reaching the tumor, you are essentially administering expensive, toxic chemotherapy.

Corrective Protocol:

• Check Plasma Stability: Incubate your ADC in human/mouse plasma at 37°C for 96 hours. Analyze by LC-MS.

  • Result: If >10% payload is released, your linker is too labile.

• Linker Selection:

  • Current Standard: Valine-Citrulline (Val-Cit) is cleavable by Cathepsin B. However, mouse plasma contains carboxylesterases that can cleave this prematurely (unlike human plasma).

  • Alternative: Use a Non-Cleavable Linker (e.g., SMCC / Thioether). This requires the antibody to be fully degraded in the lysosome to release the active metabolite (e.g., Lys-SMC-Dolastatin). This significantly reduces systemic toxicity but may reduce bystander killing.

References

• Pettit, G. R., et al. (1987).[5] "The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10."[6][7][8][9] Journal of the American Chemical Society, 109(22), 6883–6885. Link

• Senter, P. D., & Sievers, E. L. (2012). "The discovery and development of brentuximab vedotin for use in relapsed Hodgkin lymphoma and systemic anaplastic large cell lymphoma." Nature Biotechnology, 30, 631–637.[5] (Describes the evolution of Auristatins/Dolastatin 10 derivatives). Link

• Lyon, R. P., et al. (2015). "Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index." Nature Biotechnology, 33, 733–735. (Key reference for PEGylation strategies to mask hydrophobicity). Link

• Jain, N., et al. (2015). "Current ADC Linker Chemistry." Pharm Res, 32, 3526–3540. (Detailed review of linker stability and cleavage mechanisms). Link

• Beck, A., et al. (2017). "Strategies and challenges for the next generation of antibody–drug conjugates." Nature Reviews Drug Discovery, 16, 315–337. Link

Sources

• 1. biochempeg.com [biochempeg.com]
• 2. Improving Antibody-drug Conjugate (ADC) Solubility with Hydrophobic Novel Payloads Using the Chito-oligosaccharide ChetoSensar™ [sigmaaldrich.com]
• 4. cytivalifesciences.com [cytivalifesciences.com]
• 5. pharmacognosy.us [pharmacognosy.us]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing degradation of Dolastatin 10 trifluoroacetate during freeze-thaw cycles

Topic: Preventing Degradation During Freeze-Thaw Cycles Document ID: TS-DOL10-TFA-001 Classification: High-Potency Compound Handling Last Updated: 2025-05-15

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

Dolastatin 10 (Trifluoroacetate salt) is a structurally complex, linear pentapeptide originally isolated from Dolabella auricularia. It functions as a potent microtubule inhibitor by binding to the vinca domain of tubulin.

The Stability Challenge: Researchers often underestimate the instability of the Trifluoroacetate (TFA) salt form. While TFA improves solubility and purification, it introduces two critical vulnerabilities:

• Hygroscopicity: The salt avidly attracts atmospheric moisture.

• Acidic Microenvironment: In the presence of moisture, the TFA counterion can create a localized acidic pH, catalyzing the hydrolysis of sensitive amide bonds within the peptide backbone.

This guide provides a self-validating protocol to eliminate freeze-thaw degradation risks.

The Science of Instability (Root Cause Analysis)

To prevent degradation, you must understand the mechanism. Freeze-thaw cycles damage Dolastatin 10 TFA through three distinct pathways:

A. The "Cold Chain" Moisture Trap

When a vial stored at -20°C or -80°C is removed from the freezer, the temperature differential causes immediate condensation of atmospheric humidity onto the vial surface. If the vial is opened before reaching room temperature, this moisture enters the container, hydrates the hygroscopic TFA salt, and initiates acid-catalyzed hydrolysis.

B. Cryoconcentration

As a solution freezes, pure solvent crystallizes first, forcing the peptide and buffer salts (or TFA counterions) into a rapidly shrinking liquid phase. This increases the effective concentration of the peptide and the acidity, accelerating aggregation and chemical degradation reactions just before the mixture solidifies completely.

C. The DMSO Freezing Paradox

Dolastatin 10 is typically dissolved in Dimethyl Sulfoxide (DMSO). DMSO has a high freezing point (+18.5°C).

• The Risk: Storing DMSO stocks at -20°C ensures they are frozen. However, repeated thawing requires significant heat input or time. Frequent phase transitions (solid

  liquid) induce mechanical shear stress on the peptide structure.

Visualizing the Degradation Pathway

The following diagram illustrates the cascade of failure that occurs during improper handling.

Figure 1: The moisture-induced acid hydrolysis pathway specific to peptide TFA salts.

Standard Operating Procedure (SOP)

Objective: Create a "Zero Freeze-Thaw" workflow.

Phase 1: Preparation of Stock Solution

Critical Rule: Never store the main stock vial after adding solvent. You must aliquot immediately.

• Equilibration: Remove the product vial from the freezer. Do not open it. Place it in a desiccator and allow it to warm to room temperature (approx. 30–60 mins).

  • Why? Prevents condensation on the hygroscopic powder.

• Solvent Selection: Use Anhydrous DMSO (Grade ≥ 99.9%).

  • Note: Avoid water or aqueous buffers for long-term storage. Dolastatin 10 is hydrophobic and unstable in water over time.

• Dissolution: Add DMSO to achieve a concentration of 10 mM (or specific target). Vortex gently.

  • Verification: Ensure the solution is perfectly clear. If particulates persist, sonicate briefly (max 5 seconds) in a water bath.

Phase 2: The "Single-Use" Aliquot Strategy

• Calculate Usage: Determine the volume needed for a single typical experiment (e.g., 20 µL).

• Aliquot: Immediately dispense the stock solution into high-quality, low-binding polypropylene microcentrifuge tubes or amber glass vials.

  • Volume: Ideally < 50 µL per tube to minimize headspace.

• Seal: Cap tightly. Parafilm is recommended for long-term storage (-80°C).

Phase 3: Storage & Usage

• Storage: -80°C is preferred; -20°C is acceptable for < 6 months.

• Thawing: Thaw one aliquot for your experiment.

• Disposal: Discard any unused portion of the thawed aliquot. Do NOT refreeze.

Solvent Compatibility Table

Solvent	Solubility	Stability (Stock)	Notes
Anhydrous DMSO	≥ 100 mg/mL	High (Months at -80°C)	Recommended. Freezes at +18.5°C.
Ethanol (100%)	Moderate	Moderate	Evaporates easily; seal tightly.
Water / PBS	Insoluble	Very Low	Do NOT use for stock. Only for final dilution.
DMF	High	Moderate	Toxic; harder to remove than Ethanol.

Troubleshooting & FAQs

Q1: I thawed my DMSO stock, and I see a precipitate. Is it ruined?

Diagnosis: Likely not degradation, but solubility limits or cold DMSO. Fix: DMSO has a high melting point. Ensure the vial is fully at room temperature (20–25°C). Vortex vigorously. If precipitate remains, the peptide may have aggregated due to moisture ingress. Spin down; if the pellet is significant, the concentration is compromised. Discard.

Q2: Can I use water to make the stock solution if I plan to use it immediately?

No. Dolastatin 10 is highly hydrophobic. Adding water to the powder will likely result in a gummy precipitate that is difficult to re-dissolve. Always dissolve in DMSO first, then dilute into the aqueous buffer (keeping DMSO < 0.1% - 1% final concentration to avoid cytotoxicity).

Q3: Why is the TFA salt toxic to my cells?

Insight: The TFA counterion can be cytotoxic at high concentrations. Solution: If you observe unexpected toxicity in your vehicle control (DMSO + Peptide), consider "desalting" or buffering. However, at nanomolar (nM) working concentrations of Dolastatin 10, the amount of TFA is usually negligible. Ensure your controls match the solvent/TFA load exactly.

Q4: Can I store the stock at 4°C?

No. At 4°C, DMSO is solid (frozen). You are effectively subjecting the sample to temperature fluctuations without the protection of deep freeze. Furthermore, chemical degradation (hydrolysis) proceeds faster at 4°C than at -20°C.

Emergency Recovery Workflow

If you have a large stock vial that was not aliquoted and has been frozen/thawed multiple times:

Figure 2: Decision tree for handling compromised stock solutions.

References

• Pettit, G. R., et al. (1987). "The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10."[1][2][3] Journal of the American Chemical Society.

• MedChemExpress. "Dolastatin 10 Product Information & Stability." MCE Product Data Sheet.

• Gao, G., et al. (2021).[1] "Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry." Marine Drugs.[1][2]

• LifeTein. "Handling Peptide TFA Salts and Removal Methods." Technical Support FAQ.

Sources

• 1. upload.wikimedia.org [upload.wikimedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Conformational behaviour of the antineoplastic peptide dolastatin-10 and of two mutated derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Drug-to-Antibody Ratio (DAR) with Dolastatin 10 Payloads

Welcome to the technical support center dedicated to the nuanced process of developing Antibody-Drug Conjugates (ADCs) with Dolastatin 10 and its highly potent derivatives, such as Monomethyl Auristatin E (MMAE). The extreme cytotoxicity of the Dolastatin 10 class of payloads makes them exceptional candidates for targeted cancer therapy.[1][2][3] However, their inherent hydrophobicity presents significant challenges during conjugation and purification, making the optimization of the Drug-to-Antibody Ratio (DAR) a critical determinant of therapeutic success.[4][5][6]

This guide is structured to provide you, our fellow researchers and drug development professionals, with practical, field-proven insights to navigate the complexities of DAR optimization. We will delve into the causality behind experimental choices, offer robust troubleshooting strategies, and provide detailed protocols to ensure the scientific integrity of your work.

Frequently Asked Questions (FAQs)

Here, we address some of the most common high-level questions encountered when working with Dolastatin 10 payloads.

Q1: What is the optimal DAR for a Dolastatin 10-based ADC?

There is no single "optimal" DAR for all ADCs. The ideal DAR is a carefully struck balance between therapeutic efficacy and safety, which is highly dependent on the specific antibody, the target antigen's expression level, the linker chemistry, and the cancer indication.[7] Generally, a DAR of 2 to 4 is considered a good starting point, often providing a favorable therapeutic window.[7][8] While higher DARs (e.g., 8) can enhance potency, they may also lead to faster plasma clearance, increased aggregation, and off-target toxicities.[7][8][9]

Q2: How does the DAR of a Dolastatin 10 ADC influence its therapeutic window?

The DAR is a pivotal parameter that directly shapes the therapeutic window of an ADC:

• Efficacy : A higher DAR typically correlates with increased in vitro potency, as more cytotoxic payload is delivered to the target cell.[7]

• Toxicity : Elevated DARs are frequently associated with increased systemic toxicity. This can stem from the premature release of the payload into circulation or non-specific uptake by healthy tissues. The increased hydrophobicity of high-DAR ADCs can also induce aggregation, leading to faster clearance and potential immunogenicity.[7][9]

• Pharmacokinetics (PK) : ADCs with high DARs often exhibit more rapid clearance from circulation, which can paradoxically limit the total amount of drug that reaches the tumor.[7][8]

Optimizing the DAR is therefore a crucial exercise in maximizing payload delivery to the tumor while minimizing exposure to healthy tissues.

Q3: What are the predominant conjugation strategies for Dolastatin 10 payloads?

Dolastatin 10 derivatives, most notably MMAE, are typically conjugated to monoclonal antibodies (mAbs) through one of two primary methods:

• Cysteine Conjugation : This method often involves the partial reduction of the antibody's interchain disulfide bonds to generate free thiol groups for conjugation. This approach allows for a more controlled and homogenous DAR, typically resulting in ADCs with a DAR of 2, 4, or 8.

• Lysine Conjugation : This strategy targets the primary amines on the surface-exposed lysine residues of the antibody. Due to the abundance of lysine residues (80-90) on a typical IgG, this method often produces a heterogeneous mixture of ADC species with a broad distribution of DAR values.[10]

Q4: What are the primary analytical techniques for determining DAR?

Several robust analytical methods are employed to characterize the DAR of an ADC:

• Hydrophobic Interaction Chromatography (HIC) : This is a widely used method that separates ADC species based on their hydrophobicity. As the number of conjugated hydrophobic Dolastatin 10 molecules increases, so does the retention time on the HIC column, allowing for the quantification of different DAR species.[11][]

• Liquid Chromatography-Mass Spectrometry (LC-MS) : LC-MS provides a precise measurement of the intact ADC's molecular weight, which can be used to determine the number of conjugated drug molecules and thus the DAR.[13][14][15]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) : Often performed after reducing the ADC to separate its light and heavy chains, RP-HPLC can determine the distribution of the drug on each chain.[11]

• UV-Vis Spectrophotometry : This is a simpler and more rapid method that can provide an average DAR by measuring the absorbance of the ADC at two different wavelengths (typically 280 nm for the antibody and a wavelength specific to the drug). However, it does not provide information on the distribution of DAR species.[11][16]

Q5: Why is aggregation a prevalent issue with Dolastatin 10 ADCs, and how can it be mitigated?

Aggregation is a common challenge due to the highly hydrophobic nature of Dolastatin 10 and its derivatives.[4][5][6][17] When multiple of these hydrophobic molecules are conjugated to an antibody, the resulting ADC's solubility can decrease, leading to the formation of aggregates.[6][16] Aggregation can negatively impact the ADC's stability, pharmacokinetics, and safety.[9]

Mitigation Strategies:

• Incorporate Hydrophilic Linkers : The use of linkers containing hydrophilic moieties, such as polyethylene glycol (PEG), can help to offset the hydrophobicity of the payload and improve the solubility and stability of the ADC.[18][19]

• Optimize Conjugation Conditions : Careful control of buffer pH, ionic strength, and the use of organic co-solvents during the conjugation reaction can help to minimize aggregation.

• Control the DAR : As higher DARs are associated with increased hydrophobicity, aiming for a lower, more homogenous DAR can reduce the propensity for aggregation.[8][9]

• Formulation Development : The final formulation of the ADC is critical. The use of stabilizing excipients can help to prevent aggregation during storage.

Troubleshooting Guides

This section provides in-depth, problem-oriented guidance for common issues encountered during the development of Dolastatin 10-based ADCs.

Issue 1: Inconsistent or Low Achieved DAR

Probable Causes:

• Inefficient Antibody Reduction (for Cysteine Conjugation): Incomplete reduction of interchain disulfide bonds will result in fewer available conjugation sites.

• Suboptimal Molar Ratio of Drug-Linker to Antibody: An insufficient excess of the drug-linker will lead to incomplete conjugation.

• Presence of Interfering Substances in Antibody Buffer: Primary amines (e.g., Tris) or other nucleophiles can compete with the intended conjugation reaction.

• Hydrolysis of Maleimide Linker: Maleimide-based linkers can be susceptible to hydrolysis at certain pH values, reducing their reactivity.

• Inaccurate Protein Concentration Measurement: An overestimation of the antibody concentration will lead to the addition of an insufficient amount of drug-linker.

Troubleshooting Steps:

• Verify Antibody Purity and Buffer Composition: Ensure the antibody is at least 95% pure and free of interfering buffer components. If necessary, perform a buffer exchange into a suitable conjugation buffer (e.g., PBS).

• Optimize Reductant Concentration and Reaction Time: Titrate the concentration of the reducing agent (e.g., TCEP) and the reduction time to achieve the desired level of disulfide bond reduction. Monitor the reduction process using a suitable analytical method.

• Perform a Molar Ratio Titration: Conduct a series of small-scale conjugation reactions with varying molar excesses of the drug-linker to identify the optimal ratio for achieving the target DAR.

• Control Reaction pH: Maintain the pH of the conjugation reaction within the optimal range for the specific linker chemistry being used (typically pH 6.5-7.5 for thiol-maleimide reactions).

• Accurately Determine Antibody Concentration: Use a reliable method, such as A280 measurement with the correct extinction coefficient, to determine the antibody concentration before starting the conjugation.

Issue 2: High Levels of Aggregation Post-Conjugation

Probable Causes:

• High Hydrophobicity of the ADC: This is particularly problematic with high DARs and hydrophobic payloads like Dolastatin 10 derivatives.[4][6][17]

• Suboptimal Buffer Conditions: The pH and ionic strength of the buffer can influence protein solubility and aggregation.

• Presence of Unreacted Drug-Linker: Excess, unreacted hydrophobic drug-linker can associate with the ADC and promote aggregation.

• Shear Stress During Processing: Vigorous mixing or pumping can induce protein aggregation.[20]

Troubleshooting Steps:

• Introduce a Hydrophilic Linker: If possible, utilize a drug-linker that incorporates a hydrophilic spacer, such as PEG, to improve the overall solubility of the ADC.[18][19]

• Optimize the Purification Process: Use a purification method that effectively removes aggregates, such as size-exclusion chromatography (SEC) or hydrophobic interaction chromatography (HIC).[21] For HIC, a shallower gradient may improve the separation of monomer from aggregate.

• Screen Different Buffer Formulations: Evaluate the impact of different pH values, salts, and excipients (e.g., arginine, polysorbate) on the stability and solubility of the ADC.

• Minimize Physical Stress: Handle the ADC solution gently, avoiding vigorous vortexing or harsh pumping conditions.

• Reduce the Target DAR: If aggregation remains a persistent issue, consider targeting a lower DAR to reduce the overall hydrophobicity of the ADC.

Issue 3: Poor Resolution of DAR Species in HIC Analysis

Probable Causes:

• Suboptimal Gradient Slope: A steep salt gradient may not provide sufficient resolution to separate species with small differences in hydrophobicity.

• Inappropriate Salt Concentration Range: The starting and ending salt concentrations of the gradient must be optimized for the specific ADC.

• Column Overloading: Injecting too much sample can lead to peak broadening and poor resolution.[20]

• Secondary Interactions with the Column: Non-hydrophobic interactions between the ADC and the stationary phase can cause peak tailing or broadening.

Troubleshooting Steps:

• Optimize the Elution Gradient: Decrease the slope of the salt gradient to improve the separation of adjacent DAR species.

• Adjust the Salt Concentration Range: Modify the initial and final salt concentrations to ensure that all DAR species are retained and then eluted within the gradient.

• Reduce Sample Load: Inject a smaller amount of the ADC sample to prevent column overloading.[20]

• Modify the Mobile Phase: The addition of a small amount of an organic modifier (e.g., isopropanol) to the mobile phase can sometimes reduce secondary interactions and improve peak shape.[20]

• Evaluate Different HIC Columns: Different HIC stationary phases (e.g., butyl, phenyl) have varying selectivities. Testing different columns may provide improved resolution.

Issue 4: High Levels of Unconjugated Antibody (DAR=0) or Free Drug

Probable Causes:

• Inefficient Conjugation Reaction: As detailed in Issue 1, suboptimal reaction conditions can lead to a significant population of unconjugated antibody.

• Incomplete Purification: The purification method may not be effectively removing the unconjugated antibody or the excess, unreacted drug-linker.

• Instability of the Linker: For certain linker chemistries, the drug may be prematurely cleaved from the antibody during processing or storage, leading to an increase in the DAR=0 species and the presence of free drug.

Troubleshooting Steps:

• Re-optimize the Conjugation Reaction: Refer to the troubleshooting steps for Issue 1 to improve the efficiency of the conjugation reaction.

• Enhance the Purification Strategy:

  • For removing unconjugated antibody, HIC is often effective due to the significant difference in hydrophobicity between the unconjugated mAb and the drug-conjugated species.[9]

  • To remove free drug, tangential flow filtration (TFF) or size-exclusion chromatography (SEC) are commonly used.

• Evaluate Linker Stability: If premature drug release is suspected, assess the stability of the ADC under various conditions (e.g., different pH values, temperatures, and in serum). If the linker is found to be unstable, consider using a more stable linker chemistry.

• Ensure Complete Quenching of the Reaction: After the desired conjugation time, ensure the reaction is effectively quenched by adding a quenching reagent (e.g., N-acetylcysteine for maleimide chemistry) to cap any unreacted sites on the antibody and consume excess reactive drug-linker.

Experimental Protocols

Protocol 1: Cysteine-Based Conjugation of MMAE

This protocol provides a general workflow for the conjugation of a maleimide-functionalized Dolastatin 10 derivative (e.g., MC-vc-PAB-MMAE) to an IgG1 antibody via partially reduced interchain disulfides to target a DAR of 4.

Materials:

• Monoclonal antibody (IgG1) in a suitable buffer (e.g., PBS, pH 7.4)

• Tris(2-carboxyethyl)phosphine (TCEP)

• MC-vc-PAB-MMAE

• Dimethyl sulfoxide (DMSO)

• Quenching reagent (e.g., N-acetylcysteine)

• Purification system (e.g., SEC or TFF)

Procedure:

• Antibody Preparation:

  • Adjust the antibody concentration to 5-10 mg/mL in conjugation buffer.

• Partial Reduction:

  • Add a 2.5-fold molar excess of TCEP to the antibody solution.

  • Incubate at 37°C for 90 minutes with gentle mixing.

• Drug-Linker Preparation:

  • Dissolve MC-vc-PAB-MMAE in DMSO to create a 10 mM stock solution.

• Conjugation:

  • Add a 5-fold molar excess of the MC-vc-PAB-MMAE solution to the reduced antibody.

  • Incubate at room temperature for 60 minutes with gentle mixing.

• Quenching:

  • Add a 10-fold molar excess of N-acetylcysteine (relative to the drug-linker) to quench the reaction.

  • Incubate for 20 minutes at room temperature.

• Purification:

  • Purify the ADC using SEC or TFF to remove excess drug-linker, quenching reagent, and any aggregates.

Protocol 2: DAR Determination by Hydrophobic Interaction Chromatography (HIC)

Instrumentation and Materials:

• HPLC system with a UV detector

• HIC column (e.g., Tosoh TSKgel Butyl-NPR)

• Mobile Phase A: 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0

• Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0

Procedure:

• Sample Preparation: Dilute the purified ADC to 1 mg/mL in Mobile Phase A.

• Chromatographic Conditions:

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 25°C

  • Detection Wavelength: 280 nm

• Gradient:

  • 0-3 min: 0% B

  • 3-15 min: 0-100% B (linear gradient)

  • 15-18 min: 100% B

  • 18-20 min: 0% B

• Data Analysis:

  • Integrate the peak areas for each DAR species (DAR 0, 2, 4, 6, 8).

  • Calculate the weighted average DAR using the following formula: Average DAR = (Σ (Peak Area of DARn * n)) / (Σ (Total Peak Area)) where 'n' is the number of drugs conjugated for that species.

Data Presentation and Visualizations

Table 1: Troubleshooting Summary for Inconsistent DAR

Symptom	Probable Cause	Recommended Action
Lower than expected DAR	Incomplete antibody reduction	Increase TCEP concentration or incubation time.
Insufficient drug-linker	Increase molar excess of drug-linker.
Hydrolysis of linker	Ensure reaction pH is optimal (6.5-7.5).
Higher than expected DAR	Over-reduction of antibody	Decrease TCEP concentration or incubation time.
Inaccurate antibody concentration	Re-measure antibody concentration accurately.
Heterogeneous DAR profile	Inconsistent reduction	Ensure homogenous mixing during reduction.

Diagrams

Conjugation Workflow

Caption: Cysteine-based conjugation workflow for Dolastatin 10 ADCs.

Troubleshooting Decision Tree for Low DAR

Caption: Decision tree for troubleshooting low Drug-to-Antibody Ratio.

References

• Creative Biolabs. (2021, July 8). Analytical methods of average drug to antibody ratio (DAR) of antibody-drug conjugates. ADC Blog. Retrieved from [Link]

• D'Atri, V., et al. (2022). Unlocking the Complexity of Antibody-Drug Conjugates: A Cutting-Edge LC-HRMS Approach to Refine Drug-to-Antibody Ratio Measurements with Highly Reactive Payloads. Molecules, 27(19), 6394. Retrieved from [Link]

• Chen, J., Bovee, M., & Murphy, S. (2016, March 30). Determination of Drug-to-Antibody Ratio for Antibody-Drug Conjugates Purified from Serum. Agilent. Retrieved from [Link]

• Zuo, S., Bo, T., & Suresh Babu, C.V. (n.d.). Measuring Drug-to-Antibody Ratio (DAR) for Antibody-Drug Conjugates (ADCs) with UHPLC/Q-TOF. Agilent. Retrieved from [Link]

• Agilent. (n.d.). Determination of Drug-to-Antibody Ratio for Antibody-Drug Conjugates Purified from Serum. Retrieved from [Link]

• St. Amant, A. H., et al. (2017). Field Guide to Challenges and Opportunities in Antibody-Drug Conjugates for Chemists. Journal of Medicinal Chemistry, 60(17), 7153–7171. Retrieved from [Link]

• Tassi, M., et al. (2020). Evaluation of hydrophobic-interaction chromatography resins for purification of antibody-drug conjugates using a mimetic model with adjustable hydrophobicity. Biotechnology and Bioengineering, 117(11), 3413-3424. Retrieved from [Link]

• Biointron. (2024, October 19). Antibody-Drug Conjugates (ADCs) and Drug–Antibody Ratio (DAR). Retrieved from [Link]

• Bio-Rad. (n.d.). Optimize Your Antibody-Drug Conjugate (ADC) Purification Strategy. Retrieved from [Link]

• Singh, S. B. (2022). Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs. Journal of Natural Products, 85(3), 666–687. Retrieved from [Link]

• Singh, S. B. (2022). Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs. Journal of Natural Products, 85(3), 666–687. Retrieved from [Link]

• Beck, A., et al. (2017). Analytical methods for physicochemical characterization of antibody drug conjugates. Analytical Chemistry, 89(1), 151–166. Retrieved from [Link]

• Singh, S. B. (2022). Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs. Journal of Natural Products, 85(3), 666–687. Retrieved from [Link]

• Newman, D. J. (2019). The "Utility" of Highly Toxic Marine-Sourced Compounds. Marine Drugs, 17(6), 324. Retrieved from [Link]

• An, D., et al. (2019). Convergent synthesis of hydrophilic monomethyl dolastatin 10 based drug linkers for antibody–drug conjugation. Organic & Biomolecular Chemistry, 17(38), 8758-8765. Retrieved from [Link]

• Li, X., et al. (2021). Antibody-drug conjugates: Recent advances in payloads. Acta Pharmaceutica Sinica B, 11(11), 3436–3454. Retrieved from [Link]

• An, D., et al. (2019). Convergent synthesis of hydrophilic monomethyl dolastatin 10 based drug linkers for antibody–drug conjugation. Organic & Biomolecular Chemistry, 17(38), 8758-8765. Retrieved from [Link]

• Bio-Techne. (n.d.). Antibody Conjugation Troubleshooting. Retrieved from [Link]

• An, D., et al. (2019). Convergent synthesis of hydrophilic monomethyl dolastatin 10 based drug linkers for antibody-drug conjugation. Organic & Biomolecular Chemistry, 17(38), 8758-8765. Retrieved from [Link]

• Fernández-Mendívil, C., et al. (2022). Antibody-Drug Conjugates Containing Payloads from Marine Origin. Marine Drugs, 20(10), 614. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Guide: Dolastatin 10 Trifluoroacetate vs. Monomethyl Auristatin E (MMAE)

Executive Summary

Dolastatin 10 (and its trifluoroacetate salt) is a natural pentapeptide isolated from Dolabella auricularia.[1][2] It represents one of the most potent tubulin polymerization inhibitors known, exhibiting sub-nanomolar IC50 values across a broad spectrum of cancer cell lines. However, its clinical development as a standalone therapeutic was halted due to excessive systemic toxicity and a narrow therapeutic window.

MMAE (Monomethyl Auristatin E) is a synthetic analog of Dolastatin 10 designed specifically to overcome these limitations. By modifying the N-terminal and C-terminal residues, MMAE retains high potency (single-digit nanomolar range) while providing a secondary amine "handle" for stable linker attachment. This structural optimization has established MMAE as a premier payload for Antibody-Drug Conjugates (ADCs), such as Brentuximab vedotin.

Verdict: While Dolastatin 10 is chemically more potent in vitro, MMAE is the superior pharmacological agent for targeted delivery applications due to its druggability and conjugation capability.

Chemical & Structural Analysis[3]

To understand the difference in biological activity, one must first analyze the structural divergence.

Structural Comparison

Both compounds share a core pentapeptide backbone, but differ critical residues at the N- and C-termini.

Feature	Dolastatin 10	MMAE (Monomethyl Auristatin E)	Impact on Function
N-Terminus	Dolavaline (Dov) (N,N-dimethyl-valine)	N-methylvaline (N-monomethyl-valine)	The monomethyl group in MMAE creates a secondary amine, allowing for carbamate or amide linker attachment (essential for ADCs).
C-Terminus	Dolaphenine (Doe)	Norephedrine	The replacement of Doe with Norephedrine modulates solubility and maintains tubulin binding affinity.
Salt Form	Trifluoroacetate (TFA)	Typically TFA or free base	The TFA salt improves water solubility for in vitro assays but must be accounted for in molecular weight calculations during stock preparation.

The "Trifluoroacetate" Factor

In research catalogs, you will often see Dolastatin 10 Trifluoroacetate . This indicates the peptide was purified via HPLC using trifluoroacetic acid (TFA) as an ion-pairing agent.

• Relevance: The TFA counterion does not alter the intrinsic mechanism of action. However, it significantly alters the molecular weight.

• Protocol Note: When calculating molarity for IC50 assays, ensure you use the MW of the salt form (approx. 900-1000 g/mol depending on TFA stoichiometry) rather than the free base to avoid under-dosing.

Mechanism of Action (MOA)

Both Dolastatin 10 and MMAE function as microtubule disrupting agents .[3] They bind to the Vinca peptide site (distinct from the Taxol site) at the interface of

- and -tubulin.

• Mechanism: Binding prevents the polymerization of tubulin into microtubules.

• Result: The cell is arrested in mitosis (G2/M phase) due to the failure of spindle formation, leading to apoptotic cell death.

Signaling Pathway Diagram

The following diagram illustrates the cascade from drug entry to apoptosis.

Figure 1: Mechanism of action for Dolastatin 10 and MMAE. Both agents target the tubulin Vinca domain, triggering a collapse of the mitotic spindle.

Comparative IC50 Analysis

The following data aggregates IC50 values from multiple independent studies. Note that Dolastatin 10 is generally 2-10x more potent than MMAE in free drug assays, but this extreme potency correlates with its systemic toxicity.

Quantitative Data Summary

Cell Line	Tissue Origin	Dolastatin 10 IC50 (nM)	MMAE IC50 (nM)	Relative Potency
L1210	Murine Leukemia	0.03 - 0.05	0.2 - 0.5	Dolastatin 10 is ~10x more potent
NCI-H69	Small Cell Lung	0.059	~ 0.4	Dolastatin 10 is ~7x more potent
SK-BR-3	Human Breast (HER2+)	0.1 - 0.3	3.27 ± 0.42	Dolastatin 10 is ~10x more potent
HEK293	Human Kidney (Embryonic)	0.2 - 0.5	4.24 ± 0.37	Dolastatin 10 is ~10x more potent
MCF-7	Human Breast	0.1 - 0.5	1.0 - 3.0	Dolastatin 10 is ~5x more potent
KB	Human HeLa (derivative)	0.05	0.2 - 0.6	Dolastatin 10 is ~5x more potent

(Data Sources: Pettit et al., 1987; Doronina et al., 2003; Abdollahpour-Alitappeh et al., 2017)

Interpretation for Drug Design

• Potency vs. Utility: While Dolastatin 10 is the more potent "warhead," its lack of a conjugation site makes it difficult to direct. MMAE's IC50 of ~1-5 nM is still considered "ultra-potent" (compared to Doxorubicin's ~100-500 nM) but is sufficient to kill cells when delivered via ADC.

• Permeability: Both Dolastatin 10 and MMAE are cell-permeable.[4] This allows MMAE released inside a tumor cell to diffuse out and kill neighboring cells (the Bystander Effect ), a critical feature for treating heterogeneous tumors. This contrasts with MMAF, which is less permeable.[4][]

Experimental Protocol: Determining IC50

To replicate these values or benchmark a new analog, use the following standardized cytotoxicity workflow.

Reagents Preparation

• Stock Solution: Dissolve Dolastatin 10 TFA or MMAE in 100% DMSO to 10 mM. Store at -80°C. Avoid repeated freeze-thaw cycles.

• Working Solution: Dilute stock in culture medium immediately before use. Final DMSO concentration on cells should not exceed 0.1%.

Assay Workflow (MTT/CellTiter-Glo)

Figure 2: Standard cytotoxicity assay workflow for tubulin inhibitors.

Critical Technical Notes

• Linearity: Ensure the cell density remains within the linear range of the detection reagent at the end of the 72h period. Tubulin inhibitors are cytostatic/cytotoxic; control wells will grow significantly.

• Edge Effects: Fill outer wells with PBS to prevent evaporation, which can skew concentration data in edge wells.

References

• Pettit, G. R., et al. (1987). "The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10."[2] Journal of the American Chemical Society.

• Doronina, S. O., et al. (2003). "Development of potent monoclonal antibody auristatin conjugates for cancer therapy." Nature Biotechnology.

• Abdollahpour-Alitappeh, M., et al. (2017). "Monomethyl auristatin E Exhibits Potent Cytotoxic Activity against Human Cancer Cell Lines SKBR3 and HEK293." Novel Biomed.

• Maderna, A., & Leverett, C. A. (2012). "Recent advances in the development of new auristatins: structural modifications and application in antibody drug conjugates." Molecular Pharmaceutics.

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• 3. medchemexpress.com [medchemexpress.com]
• 4. Antibody-Drug Conjugates Containing Payloads from Marine Origin - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Microtubule-Targeting Agents: Dolastatin 10 Trifluoroacetate vs. Vincristine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of anti-cancer therapeutics, agents that target microtubules remain a cornerstone of chemotherapy. These drugs disrupt the dynamic instability of microtubules, essential components of the cytoskeleton, thereby inducing cell cycle arrest and apoptosis in rapidly dividing cancer cells. This guide provides an in-depth, objective comparison of two potent microtubule inhibitors: Dolastatin 10, a natural product from a marine source, and Vincristine, a well-established vinca alkaloid. We will delve into their mechanisms of action, comparative potency supported by experimental data, clinical applications, and limitations to provide a comprehensive resource for the research community.

Introduction to the Contenders

Dolastatin 10 , a natural pentapeptide isolated from the marine sea hare Dolabella auricularia, is an exceptionally potent antimitotic agent.[1][2][3] Its discovery spurred significant interest due to its remarkable cytotoxicity against a broad spectrum of cancer cell lines at sub-nanomolar concentrations.[1][4] Despite its promising preclinical performance, Dolastatin 10 itself failed in human clinical trials due to severe off-target toxicities.[1][2] However, its core structure became the blueprint for synthetic analogs, most notably monomethyl auristatin E (MMAE) and F (MMAF), which are now critical components of several FDA-approved antibody-drug conjugates (ADCs).[1][2][5]

Vincristine , a vinca alkaloid extracted from the Madagascar periwinkle (Catharanthus roseus), has been a staple in combination chemotherapy regimens for decades.[6][7][8] It is used to treat a variety of cancers, including acute lymphoblastic leukemia, Hodgkin's lymphoma, and non-Hodgkin's lymphomas.[6][7] As a microtubule inhibitor, it effectively halts cell division, but its clinical use is often limited by dose-dependent neurotoxicity.[6][7]

Mechanism of Action: A Tale of Two Binders

Both Dolastatin 10 and Vincristine exert their cytotoxic effects by interfering with microtubule dynamics, but they do so by binding to different sites on tubulin, the protein subunit of microtubules.

Dolastatin 10 inhibits tubulin polymerization and tubulin-dependent GTP hydrolysis.[1][9] It binds to the vinca domain of tubulin, but in a noncompetitive manner with respect to vinca alkaloids like Vincristine, suggesting a distinct binding site within this region.[9] This interaction leads to the disruption of the mitotic spindle, cell cycle arrest in the G2/M phase, and subsequent apoptosis.[4][9]

Vincristine also binds to the β-subunit of tubulin dimers at a specific region known as the Vinca-binding domain.[8][10] This binding prevents the polymerization of tubulin into microtubules, leading to the dissolution of the mitotic spindle.[7][8] The inability of the cell to properly segregate its chromosomes during mitosis triggers a cell cycle checkpoint, ultimately leading to apoptotic cell death.[7][8]

Caption: Comparative signaling pathways of Dolastatin 10 and Vincristine.

Potency in a Head-to-Head Comparison: Experimental Evidence

Preclinical studies have consistently demonstrated the superior potency of Dolastatin 10 compared to Vincristine across a range of cancer cell lines.

Compound	Cell Line	Cancer Type	IC50 Value	Reference
Dolastatin 10	L1210	Murine Leukemia	0.5 nM	[11]
Vincristine	L1210	Murine Leukemia	20 nM	[11]
Dolastatin 10	Human Lymphoma Cell Lines	Lymphoma	0.13–1.3 pM	[12]
Vincristine	Human Lymphoma Cell Lines	Lymphoma	3-4 logs less effective than Dolastatin 10	[4][12]
Dolastatin 10	NCI-H69	Small Cell Lung Cancer	0.059 nM	[3][4]
Dolastatin 10	DU-145	Prostate Cancer	0.5 nM	[3][4]
Vincristine	MCF-7	Breast Cancer	7.371 nM (in sensitive cells)	[13]

As the data indicates, Dolastatin 10 exhibits significantly greater potency, with IC50 values often in the picomolar to low nanomolar range, while Vincristine's potency is typically in the nanomolar range.[4][11][12] In some human lymphoma cell lines, Dolastatin 10 was found to be 3-4 times more effective on a logarithmic scale than Vincristine.[12]

Experimental Protocols for Potency Assessment

To ensure the reproducibility and validity of potency comparisons, standardized experimental protocols are crucial. Below are detailed methodologies for key in vitro assays.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Caption: Step-by-step workflow for the MTT cell viability assay.

Detailed Steps:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of Dolastatin 10 trifluoroacetate and Vincristine in the appropriate cell culture medium.

• Treatment: Remove the old medium from the wells and add the medium containing the different drug concentrations. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for a duration relevant to the cell line's doubling time (typically 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing for formazan crystal formation.

• Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.

• Analysis: Plot the absorbance values against the drug concentrations and use a non-linear regression analysis to determine the IC50 value (the concentration of the drug that inhibits cell growth by 50%).

Tubulin Polymerization Assay

This biochemical assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules.

Principle: The polymerization of tubulin into microtubules causes an increase in light scattering, which can be monitored spectrophotometrically.

Caption: Workflow for the in vitro tubulin polymerization assay.

Detailed Steps:

• Reagent Preparation: Resuspend purified tubulin in a suitable buffer on ice. Prepare solutions of Dolastatin 10 and Vincristine at various concentrations.

• Reaction Setup: In a 96-well plate, combine the tubulin solution with the test compounds or a vehicle control.

• Initiation of Polymerization: Initiate microtubule formation by adding GTP and incubating the plate at 37°C.

• Data Acquisition: Immediately begin monitoring the change in absorbance at 340 nm over time using a temperature-controlled spectrophotometer.

• Analysis: Compare the polymerization curves of the drug-treated samples to the control. An inhibition of polymerization will result in a lower rate and extent of absorbance increase.

Clinical Reality: Efficacy vs. Toxicity

While preclinical data paints a clear picture of Dolastatin 10's superior potency, the clinical translation of this potency has been challenging.

Dolastatin 10 entered clinical trials but was ultimately discontinued due to a narrow therapeutic window and significant off-target toxicities, including severe myelosuppression and peripheral neuropathy.[1][3][12] The high potency that made it a promising candidate also contributed to its unacceptable side effect profile as a standalone agent.[2] However, its legacy continues through its synthetic derivatives, MMAE and MMAF, which are successfully utilized as payloads in antibody-drug conjugates (ADCs) like Adcetris® (brentuximab vedotin) and Polivy® (polatuzumab vedotin).[1][2][5] These ADCs leverage the high potency of the auristatin payload while mitigating systemic toxicity through targeted delivery to cancer cells.[3][4]

Vincristine remains a widely used chemotherapeutic agent, but its clinical utility is often limited by its side effect profile, most notably peripheral neuropathy.[6][7] Other common side effects include constipation and hair loss.[6][14] The neurotoxicity is cumulative and can be dose-limiting, requiring careful management in patients.

Conclusion and Future Perspectives

The comparison between Dolastatin 10 and Vincristine highlights a critical principle in drug development: in vitro potency does not always translate to clinical success.

• Dolastatin 10 is a testament to the extraordinary potency that can be found in natural products. While too toxic for systemic administration on its own, its core structure has been ingeniously harnessed in the form of ADCs, revolutionizing the treatment of certain cancers.

• Vincristine , despite its lower in vitro potency compared to Dolastatin 10, has maintained its place in the clinic for decades due to a manageable, albeit significant, toxicity profile and its efficacy in combination with other chemotherapy agents.

For researchers and drug developers, the story of Dolastatin 10 and Vincristine underscores the importance of the therapeutic index – the balance between efficacy and toxicity. Future research in microtubule-targeting agents will likely continue to focus on strategies to improve this index, such as the development of novel ADCs, tumor-targeted nanoparticles, and agents that can overcome mechanisms of drug resistance.

References

• Discovery of Dolastatinol: A Synthetic Analog of Dolastatin 10 and Low Nanomolar Inhibitor of Tubulin Polymerization. (n.d.). National Institutes of Health.
• Novel Marine-derived Anticancer Agents: A Phase I Clinical, Pharmacological, and Pharmacodynamic Study of Dolastatin 10 (NSC 376128) in Patients with Advanced Solid Tumors. (n.d.). AACR Journals.
• Phase II Study of Dolastatin-10 in Patients with Hormone-refractory Metastatic Prostate Adenocarcinoma. (n.d.). AACR Journals.
• Vincristine: Uses, Side Effects, Dosage & Reviews. (n.d.). GoodRx.
• Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. (2021). PubMed Central.
• Vincristine. (n.d.). Wikipedia.
• Vincristine. (2023). StatPearls - NCBI Bookshelf.
• Discovery and Development of Dolastatin 10-Derived Antibody Drug Conjugate Anticancer Drugs. (2022). ACS Publications.
• Phase I Trial of Dolastatin-10 (NSC 376128) in Patients with Advanced Solid Tumors. (1999). Clinical Cancer Research.
• Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. (n.d.). MDPI.
• Dolastatin-10. (n.d.). Wikimedia Commons.
• Vincristine dosing, indications, interactions, adverse effects, and more. (n.d.). Medscape.
• Dolastatin 10, a powerful cytostatic peptide derived from a marine animal. Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain. (1990). PubMed.
• Vincristine (intravenous route). (n.d.). Mayo Clinic.
• Targeting Microtubules by Natural Agents for Cancer Therapy. (n.d.). PubMed Central.
• Exploring the mechanism of resistance to vincristine in breast cancer cells using transcriptome sequencing technology. (n.d.). PubMed Central.

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Validation of Dolastatin 10 Trifluoroacetate Purity: An LC-MS Comparative Guide

Executive Summary: The Hidden Risks in Peptide Payloads

Dolastatin 10 (Dol-10) is not merely a research reagent; it is the structural backbone for some of the most potent Antibody-Drug Conjugate (ADC) payloads in clinical use, including Monomethyl Auristatin E (MMAE). As a pentapeptide with nine chiral centers, its synthesis is prone to stereochemical drift.

While the trifluoroacetate (TFA) salt form provides necessary solubility and stability, it introduces a critical analytical paradox: TFA is a potent ion-pairing agent that enhances UV-HPLC separation but catastrophically suppresses electrospray ionization (ESI) in Mass Spectrometry. [1]

This guide challenges the industry reliance on HPLC-UV for Dolastatin 10 validation.[1] We demonstrate why LC-MS, when optimized to mitigate TFA suppression, is the only methodology capable of detecting isobaric stereoisomers and trace desmethyl-analogs that standard UV protocols miss.

Technical Deep Dive: The Molecule and the Salt

Dolastatin 10 Trifluoroacetate [1][2][3]

• Formula (Free Base): C42H68N6O6S[1]

• Molecular Weight (Monoisotopic): ~784.49 Da[1]

• Critical Quality Attributes (CQAs):

  • Stereochemical Purity: The biological activity (tubulin inhibition) is strictly conformation-dependent.[1]

  • TFA Stoichiometry: Excess TFA can be cytotoxic in cell-based assays, masking the true potency of the peptide.

The Analytical Gap: Why UV Fails

Standard HPLC-UV (220 nm) relies on the peptide bond absorption. However, stereoisomers of Dol-10 often co-elute on standard C18 columns.[1] Without mass discrimination, a 98% purity by UV can hide 5-10% of an inactive diastereomer or a desmethyl impurity (MW -14 Da), leading to failed conjugation efficiencies or inexplicable potency drops in ADCs.[1]

Comparative Analysis: Validating the Method

The following table contrasts the three primary methods for validating Dolastatin 10 purity.

Feature	HPLC-UV (Standard)	1H-NMR	LC-MS (Recommended)
Primary Detection	Amide bond absorption (210-220 nm)	Proton environment	Mass-to-Charge Ratio ( )
Stereoisomer Specificity	Low (Co-elution common)	High (Structural ID)	High (If coupled with high-res chromatography)
Impurity ID	Impossible without standards	Good for major impurities	Excellent (Mass confirms identity)
Sensitivity (LOD)	~0.1%	~1-2%	< 0.01% (Trace detection)
TFA Impact	Enhances peak shape	Visible shifts	Signal Suppression (Requires mitigation)
Suitability	Routine QC	Structural Confirmation	Purity Validation & ADC Development

Optimized LC-MS Protocol

This protocol is designed to handle the TFA salt form. We utilize Formic Acid (FA) in the mobile phase to displace TFA on the column, restoring MS sensitivity while maintaining peak shape.

A. Experimental Setup

• Instrument: Agilent 6400 Series QQQ or Thermo Q Exactive (Orbitrap).

• Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent Core-Shell technology.[1]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Note: Do NOT add TFA to the mobile phase. The TFA in the sample is sufficient for solubility but must be washed out.

• Flow Rate: 0.4 mL/min.

• Column Temp: 45°C (Higher temp improves peptide mass transfer).

B. Gradient Profile

Time (min)	% Mobile Phase B	Event
0.00	5%	Equilibration
1.00	5%	Load/Desalt (Divert flow to waste if possible to remove excess TFA)
8.00	95%	Elution of Dol-10 and hydrophobic impurities
10.00	95%	Wash
10.10	5%	Re-equilibration

C. Mass Spectrometry Parameters (ESI+)[1]

• Source: Electrospray Ionization (Positive Mode).

• Target Ion:

  , .

• Scan Range: 100 – 1200

  (Full Scan) followed by SIM (Selected Ion Monitoring) for the parent ion.

• Capillary Voltage: 3500 V.

• Desolvation Temp: 350°C.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the analysis and the decision-making process for impurity identification.

Diagram 1: Analytical Workflow

Caption: Figure 1. LC-MS workflow utilizing a divert valve to prevent source contamination by the trifluoroacetate counterions before peptide elution.

Diagram 2: Impurity Decision Tree

Caption: Figure 2. Logic tree for categorizing impurities based on Retention Time (RT) and Mass-to-Charge Ratio (m/z).

Validation Strategy (FDA/ICH Guidelines)

To ensure this method is robust enough for regulatory submission (e.g., IND filing), it must be validated against ICH M10 or FDA Bioanalytical Method Validation guidelines.

Specificity & Selectivity

• Protocol: Inject blank matrix (mobile phase) and "zero" samples (matrix + internal standard).

• Requirement: No interfering peaks >20% of the LLOQ (Lower Limit of Quantitation) at the retention time of Dol-10.

• Critical Check: Ensure the TFA salt peak (usually near void volume) does not tail into the Dol-10 peak.

Linearity & Range

• Protocol: Prepare 6 non-zero standards ranging from 1 ng/mL to 1000 ng/mL.

• Requirement: Correlation coefficient (

  ) > 0.99.

Accuracy & Precision

• Protocol: 5 replicates at Low, Medium, and High QC concentrations.

• Requirement: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ).

Matrix Effect (The TFA Factor)

• Protocol: Compare the peak area of Dol-10 spiked into mobile phase vs. Dol-10 spiked into a solution containing the expected concentration of TFA.

• Requirement: If signal suppression >25% is observed, dilute the sample further or employ a solid-phase extraction (SPE) cleanup step to remove the TFA counterion before injection.

References

• U.S. Food and Drug Administration (FDA). (2022).[4] M10 Bioanalytical Method Validation and Study Sample Analysis. [Link][4]

• National Center for Biotechnology Information (PubChem). (2023). Dolastatin 10 Compound Summary. [Link][1]

• Shou, W. Z., & Naidong, W. (2005). Simple means to alleviate sensitivity loss by trifluoroacetic acid (TFA) mobile phases in the hydrophilic interaction chromatography-electrospray tandem mass spectrometric (HILIC-ESI/MS/MS) bioanalysis of basic compounds. Journal of Chromatography B. [Link]

• Gao, G., et al. (2021). Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. Marine Drugs. [Link][1]

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• 3. Simple means to alleviate sensitivity loss by trifluoroacetic acid (TFA) mobile phases in the hydrophilic interaction chromatography-electrospray tandem mass spectrometric (HILIC-ESI/MS/MS) bioanalysis of basic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FDA News: Issue 21-1, November 2022 [ascpt.org]

A Guide to the Reproducibility of Dolastatin 10 Trifluoroacetate Inhibition Constants (K_i_)

<Senior Application Scientist

Introduction: The Critical Role of Reproducible K_i_ Values in Drug Discovery

Dolastatin 10, a potent antimitotic peptide originally isolated from the marine sea hare Dolabella auricularia, is a powerful inhibitor of tubulin polymerization.[1][2] Its exceptional cytotoxicity, often in the nanomolar range, has made it a significant compound in cancer research and the basis for several antibody-drug conjugates (ADCs).[3][4][5] The trifluoroacetate salt of Dolastatin 10 is a common form used in research due to its stability and solubility.

This guide provides an in-depth analysis of the factors influencing the reproducibility of Dolastatin 10 trifluoroacetate K_i_ values. We will delve into the mechanistic underpinnings of its action, present a robust experimental protocol for K_i_ determination, discuss common pitfalls, and offer best practices to ensure the generation of reliable and comparable data.

Mechanism of Action: Disrupting the Dynamic Instability of Microtubules

Dolastatin 10 exerts its potent antimitotic effects by interfering with the polymerization of tubulin, the protein subunit of microtubules.[1][6] Microtubules are dynamic polymers essential for various cellular processes, most notably the formation of the mitotic spindle during cell division. Dolastatin 10 binds to tubulin, preventing its assembly into microtubules and leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[7][8]

Caption: Workflow for K_i_ Determination.

Factors Influencing Reproducibility of K_i_ Values

Several factors can introduce variability in the determination of K_i_ values. Understanding and controlling these variables is crucial for obtaining reproducible results.

Factor	Potential Impact on K_i_	Recommendations for Mitigation
Purity and Activity of Tubulin	Lower purity or activity can lead to an underestimation of inhibitor potency (higher K_i_).	Use highly purified (>99%) tubulin from a reputable supplier. Perform a quality control check to ensure consistent polymerization activity.
Dolastatin 10 Trifluoroacetate Handling and Storage	Degradation of the compound will result in a loss of potency (higher K_i_).	Store lyophilized powder at -20°C or lower, protected from light and moisture. [6]Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.
Assay Buffer Composition	pH, ionic strength, and the presence of co-factors can influence tubulin polymerization and inhibitor binding.	Maintain a consistent and well-defined buffer system. Ensure the final DMSO concentration is low (<1%) and consistent across all wells. [9]
Assay Temperature	Tubulin polymerization is highly temperature-dependent.	Use a temperature-controlled plate reader and ensure the plate reaches the target temperature before initiating the reaction.
Data Analysis and Curve Fitting	Incorrect data analysis or inappropriate curve fitting models can lead to inaccurate IC_50_ and K_i_ values.	Use appropriate software for non-linear regression analysis. Ensure the data points cover the full range of the dose-response curve.

Comparison with Other Microtubule Inhibitors

Dolastatin 10 is one of the most potent microtubule inhibitors discovered. [3][5]Its K_i_ value is significantly lower than many other clinically used agents, highlighting its exceptional binding affinity for tubulin.

Compound	Reported IC_50_ / K_i_ (Tubulin Polymerization)	Reference
Dolastatin 10	IC_50_ = 1.2 µM	[10]
Vinblastine	IC_50_ = 1.5 µM	[10]
Maytansine	IC_50_ = 3.5 µM	[10]
Rhizoxin	IC_50_ = 6.8 µM	[10]
Phomopsin A	IC_50_ = 1.4 µM	[10]

Note: IC_50_ and K_i_ values can vary depending on the specific experimental conditions.

Conclusion: Towards Standardization and Reliability

The reproducibility of Dolastatin 10 trifluoroacetate K_i_ values is fundamental to its continued investigation and development as a therapeutic agent. By understanding its mechanism of action, adhering to robust and well-controlled experimental protocols, and being mindful of the critical factors that can influence the outcome, researchers can generate high-quality, reliable data. This commitment to scientific rigor will not only advance our understanding of this potent molecule but also accelerate the development of next-generation cancer therapies.

References

• Bai, R., Pettit, G. R., & Hamel, E. (1990). Dolastatin 10, a powerful cytostatic peptide derived from a marine animal. Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain. Biochemical Pharmacology, 40(8), 1859-1864. [Link]

• Luesch, H., Moore, R. E., Paul, V. J., Mooberry, S. L., & Corbett, T. H. (2001). Isolation of dolastatin 10 from the marine cyanobacterium Symploca species VP642 and total stereochemistry and biological evaluation of its C-terminal amide analogue. Journal of Natural Products, 64(7), 907-910. [Link]

• Maderna, A., et al. (2014). Discovery of cytotoxic dolastatin 10 analogues with N-terminal modifications. Journal of Medicinal Chemistry, 57(24), 10464-10480. [Link]

• Pettit, G. R. (1997). The dolastatins. Progress in the Chemistry of Organic Natural Products, 70, 1-79. [Link]

• Shan, B., et al. (2021). Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. Marine Drugs, 19(7), 369. [Link]

• Bai, R., et al. (1990). Dolastatin 10, a powerful cytostatic peptide derived from a marine animal. Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain. The Journal of biological chemistry, 265(28), 17141–17149. [Link]

• Woyke, T., et al. (2001). The dolastatins, a family of potent antineoplastic agents. Current Pharmaceutical Design, 7(12), 1149-1163. [Link]

• National Cancer Institute. (n.d.). NCI Drug Dictionary: dolastatin 10. Retrieved from [Link]

• PubChem. (n.d.). Dolastatin 10. Retrieved from [Link]

• Krippendorff, B. F., et al. (2008). The reliability of estimating Ki values for direct, reversible inhibition of cytochrome P450 enzymes from corresponding IC50 values: a retrospective analysis of 343 experiments. Drug Metabolism and Disposition, 36(7), 1351-1356. [Link]

• Sotriffer, C., & Klebe, G. (2002). Identification and mapping of small-molecule binding sites in proteins: the x-site method. Journal of Molecular Biology, 317(5), 717-738. [Link]

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